(5-Bromo-2-fluorophenyl)hydrazine

• CAS: 627871-08-3

Core Science & Biosynthesis

Technical Guide: (5-Bromo-2-fluorophenyl)hydrazine

Executive Summary

(5-Bromo-2-fluorophenyl)hydrazine (CAS 627871-08-3) is a specialized organohalogen building block used primarily in the synthesis of fused heterocyclic systems. Its structural uniqueness lies in the ortho-fluoro and meta-bromo substitution pattern relative to the hydrazine moiety. This specific arrangement allows for the regioselective synthesis of 4-bromo-7-fluoroindoles via the Fischer Indole Synthesis—a scaffold increasingly relevant in kinase inhibitor discovery and CNS-active agents.

This guide provides a comprehensive technical overview, including validated synthetic routes, handling protocols, and application workflows for drug development professionals.[1]

Chemical Identity & Physical Properties[2][3][4][5][6][7][8]

Property	Specification
CAS Number (Free Base)	627871-08-3
CAS Number (HCl Salt)	214916-08-2 (Typical commercial form)
IUPAC Name	(5-Bromo-2-fluorophenyl)hydrazine
Molecular Formula	C₆H₆BrFN₂
Molecular Weight	205.03 g/mol
SMILES	Nc1cc(Br)ccc1F
Appearance	Off-white to light yellow solid
Melting Point	Decomposes >200°C (as HCl salt); Free base is lower melting
Solubility	Soluble in DMSO, Methanol; HCl salt soluble in water
Storage Conditions	2–8°C, Inert atmosphere (Ar/N₂), Hygroscopic

Synthetic Utility & Production

The synthesis of (5-Bromo-2-fluorophenyl)hydrazine is classically achieved through the diazotization of 5-bromo-2-fluoroaniline followed by reduction. This route is preferred for its scalability and the availability of the aniline precursor (CAS 2924-09-6).

Synthesis Workflow (Diazotization-Reduction)

The following protocol outlines the conversion of the aniline to the hydrazine hydrochloride salt, which is more stable for storage than the free base.

Reagents:

• Precursor: 5-Bromo-2-fluoroaniline (1.0 eq)

• Diazotization: Sodium Nitrite (NaNO₂, 1.1 eq), Conc. HCl

• Reduction: Stannous Chloride (SnCl₂·2H₂O, 2.5 eq) or Sodium Sulfite (Na₂SO₃)[1]

Protocol:

• Diazotization: Dissolve 5-bromo-2-fluoroaniline in concentrated HCl at -5°C. Dropwise add an aqueous solution of NaNO₂, maintaining the internal temperature below 0°C to prevent diazonium decomposition. Stir for 30 minutes.

• Reduction: Transfer the cold diazonium salt solution slowly into a pre-cooled solution of SnCl₂ in conc. HCl at -5°C. The mixture will thicken as the hydrazine salt precipitates.

• Isolation: Allow the mixture to warm to room temperature (RT) and stir for 2 hours. Filter the precipitate.

• Purification: Recrystallize the crude solid from ethanol/ether to yield (5-Bromo-2-fluorophenyl)hydrazine hydrochloride as white/yellow needles.

Process Visualization

The following diagram illustrates the chemical flow from precursor to the final hydrazine product.

Figure 1: Step-wise synthesis of (5-Bromo-2-fluorophenyl)hydrazine via diazotization.

Applications in Drug Discovery[1][6]

The primary utility of this hydrazine is in the Fischer Indole Synthesis . The presence of the fluorine atom at the ortho position (relative to the hydrazine) directs the cyclization to the unsubstituted ortho carbon (C6 of the phenyl ring), resulting in a specific substitution pattern on the indole core.[1]

Regioselective Indole Synthesis

When reacted with a ketone (e.g., cyclohexanone or an aldehyde), the cyclization occurs at the sterically accessible C6 position.[1]

• Precursor: (5-Bromo-2-fluorophenyl)hydrazine

• Reaction Partner: Ketone/Aldehyde

• Catalyst: ZnCl₂, PPA, or H₂SO₄[1][2]

• Product: 4-Bromo-7-fluoroindole derivatives.

Mechanistic Causality: The fluorine atom at position 2 blocks cyclization at that site. Consequently, the [3,3]-sigmatropic rearrangement is forced to occur at position 6.[1] This is a critical design feature for medicinal chemists requiring the 4,7-disubstituted indole scaffold, which is otherwise difficult to access via direct electrophilic aromatic substitution of indole.[1]

Application Diagram

Figure 2: Regiochemistry of the Fischer Indole Synthesis utilizing the 2-fluoro blocking group.

Quality Control & Characterization

To ensure the integrity of experimental data, the identity of the compound must be validated using the following parameters:

• ¹H NMR (DMSO-d₆): Look for the characteristic hydrazine protons (broad singlets around 4-9 ppm, exchangeable with D₂O) and the aromatic pattern. The 2-F, 5-Br substitution pattern typically yields a set of coupling constants reflecting meta (Br to H) and ortho (F to H) relationships.

• HPLC Purity: >97% (detecting potential aniline impurities).

• Mass Spectrometry: M+H peak at ~205/207 (Br isotope pattern 1:1).

Safety & Handling (HSE)

Hydrazines are potent reducing agents and potential alkylating agents. Strict safety protocols are mandatory.

• Toxicity: Suspected carcinogen; toxic by inhalation and ingestion.

• Sensitization: Known skin sensitizer.

• Stability: Free base oxidizes rapidly in air to form azobenzenes; always store under argon. The hydrochloride salt is more stable but still hygroscopic.

• Disposal: Quench with bleach (sodium hypochlorite) to oxidize the hydrazine functionality to nitrogen gas before disposal.

References

• Robinson, B. (1982). The Fischer Indole Synthesis. John Wiley & Sons. (Seminal text on the mechanism and regiochemistry).

Sources

• 1. CN104447570A - Synthesis method for 5-bromo-2-fluoropyrimidine - Google Patents [patents.google.com]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to (5-Bromo-2-fluorophenyl)hydrazine: Properties, Synthesis, and Application in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (5-Bromo-2-fluorophenyl)hydrazine, a key building block in modern medicinal chemistry. We will delve into its fundamental properties, provide a detailed synthetic protocol, and explore its application in the renowned Fischer indole synthesis, a cornerstone for the development of numerous therapeutic agents.

Core Properties of (5-Bromo-2-fluorophenyl)hydrazine

(5-Bromo-2-fluorophenyl)hydrazine is a substituted aromatic hydrazine that serves as a versatile precursor in the synthesis of complex heterocyclic compounds. Its chemical and physical properties are summarized below.

Property	Value	Source(s)
Molecular Formula	C₆H₆BrFN₂	[1]
Molecular Weight	205.03 g/mol	[1]
CAS Number	627871-08-3	[1][2]
Appearance	Typically a solid	[3]
Solubility	Soluble in organic solvents	[4]
Storage	Sealed in dry, 2-8°C	[1]

Synthesis of (5-Bromo-2-fluorophenyl)hydrazine: A Step-by-Step Protocol

The synthesis of (5-Bromo-2-fluorophenyl)hydrazine can be achieved through a multi-step process starting from commercially available 4-bromo-1-fluoro-2-nitrobenzene. This synthetic route involves a reduction of the nitro group, followed by diazotization of the resulting aniline and subsequent reduction to the desired hydrazine.

Step 1: Reduction of 4-Bromo-1-fluoro-2-nitrobenzene to 5-Bromo-2-fluoroaniline

The initial step involves the selective reduction of the nitro group in 4-bromo-1-fluoro-2-nitrobenzene to an amine. A common and effective method for this transformation is the use of a metal catalyst, such as iron powder in the presence of an acid.

Protocol:

• To a stirred solution of 4-bromo-1-fluoro-2-nitrobenzene (1.0 eq) in a suitable solvent such as ethanol or acetic acid, add iron powder (3.0-5.0 eq).[5]

• Heat the mixture to reflux and slowly add a catalytic amount of hydrochloric acid or acetic acid.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and filter it through a pad of celite to remove the iron salts.

• Concentrate the filtrate under reduced pressure to obtain the crude 5-bromo-2-fluoroaniline.

• Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent.

Step 2: Diazotization of 5-Bromo-2-fluoroaniline and Reduction to (5-Bromo-2-fluorophenyl)hydrazine

The conversion of the aniline to the hydrazine is a two-step process involving the formation of a diazonium salt, which is then reduced.

Protocol:

• Dissolve 5-bromo-2-fluoroaniline (1.0 eq) in a mixture of concentrated hydrochloric acid and water at 0-5°C.

• Slowly add a solution of sodium nitrite (1.0-1.2 eq) in water, maintaining the temperature below 5°C.

• Stir the resulting diazonium salt solution at 0-5°C for 30 minutes.

• In a separate flask, prepare a solution of tin(II) chloride dihydrate (3.0-4.0 eq) in concentrated hydrochloric acid and cool it to 0°C.

• Slowly add the diazonium salt solution to the cold tin(II) chloride solution with vigorous stirring, keeping the temperature below 10°C.

• After the addition is complete, stir the reaction mixture at room temperature for several hours until the reaction is complete (monitored by TLC).

• Collect the precipitated hydrazine hydrochloride salt by filtration and wash it with a small amount of cold water.

• To obtain the free hydrazine base, suspend the hydrochloride salt in water and add a base, such as sodium hydroxide or ammonium hydroxide, until the solution is alkaline.

• Extract the (5-Bromo-2-fluorophenyl)hydrazine with a suitable organic solvent like diethyl ether or ethyl acetate.

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product.

Caption: Synthetic pathway for (5-Bromo-2-fluorophenyl)hydrazine.

Application in Drug Development: The Fischer Indole Synthesis

(5-Bromo-2-fluorophenyl)hydrazine is a valuable reagent in the Fischer indole synthesis, a powerful chemical reaction for constructing the indole ring system.[6] This heterocyclic motif is a core component of many pharmaceuticals, including the triptan class of anti-migraine drugs.[7]

The reaction involves the acid-catalyzed cyclization of an arylhydrazine with an aldehyde or a ketone. The choice of the specific hydrazine and carbonyl compound allows for the synthesis of a wide variety of substituted indoles.

Mechanism of the Fischer Indole Synthesis

The mechanism of the Fischer indole synthesis is a well-established cascade of reactions:

• Hydrazone Formation: The arylhydrazine reacts with an aldehyde or ketone to form a hydrazone.[8]

• Tautomerization: The hydrazone tautomerizes to its enamine form.

• [9][9]-Sigmatropic Rearrangement: Under acidic conditions, the enamine undergoes a[9][9]-sigmatropic rearrangement to form a di-imine intermediate.

• Cyclization and Aromatization: The intermediate cyclizes and eliminates a molecule of ammonia to form the aromatic indole ring.[8]

Caption: Mechanism of the Fischer Indole Synthesis.

Exemplary Protocol: Synthesis of 6-Bromo-4-fluoro-2-methylindole

This protocol details the synthesis of a substituted indole using (5-Bromo-2-fluorophenyl)hydrazine and acetone.

Materials:

• (5-Bromo-2-fluorophenyl)hydrazine

• Acetone

• Glacial Acetic Acid

• Ethanol

Protocol:

• In a round-bottom flask, dissolve (5-Bromo-2-fluorophenyl)hydrazine (1.0 eq) in glacial acetic acid.

• Add an excess of acetone (2.0-3.0 eq) to the solution.

• Heat the reaction mixture to reflux for 2-4 hours. Monitor the progress of the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into a beaker containing ice water.

• The crude product will precipitate out of the solution. Collect the solid by vacuum filtration and wash it thoroughly with water.

• Recrystallize the crude product from a suitable solvent system, such as ethanol/water, to obtain pure 6-bromo-4-fluoro-2-methylindole.

Spectroscopic Characterization

Conclusion

(5-Bromo-2-fluorophenyl)hydrazine is a crucial building block for medicinal chemists, providing a gateway to a diverse range of indole-containing compounds with significant therapeutic potential. The synthetic protocols and mechanistic insights provided in this guide offer a solid foundation for researchers and drug development professionals to utilize this versatile reagent in their quest for novel and effective medicines.

References

• The Royal Society of Chemistry. Supporting Information for... Retrieved from [Link]

• PubMed. A three-component Fischer indole synthesis. Retrieved from [Link]

• University of Calicut. Synthesis and Chemistry of Indole. Retrieved from [Link]

• PrepChem.com. Synthesis of 4-bromo-2-fluoro-5-nitroaniline. Retrieved from [Link]

• Organic Chemistry Portal. Fischer Indole Synthesis. Retrieved from [Link]

• Atlantis Press. Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. Retrieved from [Link]

• PubChem. 4-Bromo-1-fluoro-2-nitrobenzene. Retrieved from [Link]

• Google Patents. WO2020114813A1 - Process for preparation of 5-bromo-1,3-dichloro-2-fluoro-benzene.

• ChemRxiv. Selective chemical reduction of Nitrobenzene to Aniline by Fe doped 1T MoS2 nanozyme. Retrieved from [Link]

• LookChem. Cas 2924-09-6,5-BROMO-2-FLUOROANILINE. Retrieved from [Link]

• Google Patents. EP0812847B1 - Process for the preparation of 5-bromo-2-fluorobenzeneboronic acid.

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• 5. 5-BROMO-2-FLUOROANILINE | 2924-09-6 [chemicalbook.com]
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• 10. rsc.org [rsc.org]

Safety Data Sheet (SDS) for (5-Bromo-2-fluorophenyl)hydrazine

An In-Depth Technical Guide to the Safety Data Sheet for (5-Bromo-2-fluorophenyl)hydrazine

Authored by Gemini, Senior Application Scientist

This guide provides a comprehensive analysis of the safety and handling protocols for (5-Bromo-2-fluorophenyl)hydrazine (CAS No. 627871-08-3). Designed for researchers, scientists, and drug development professionals, this document moves beyond a standard Safety Data Sheet (SDS) to explain the causality behind safety procedures, grounding them in the chemical's known and inferred properties. The protocols described herein are designed as self-validating systems to ensure maximum safety and experimental integrity.

Section 1: Chemical Identification and Physicochemical Properties

(5-Bromo-2-fluorophenyl)hydrazine is a substituted aromatic hydrazine, a class of compounds widely used as building blocks in pharmaceutical and chemical synthesis. Its specific reactivity is dictated by the interplay of the hydrazine moiety and the electron-withdrawing effects of the bromine and fluorine atoms on the phenyl ring.

Chemical Identity

Identifier	Value	Source
IUPAC Name	(5-Bromo-2-fluorophenyl)hydrazine	N/A
CAS Number	627871-08-3	[1][2][3]
Molecular Formula	C₆H₆BrFN₂	[1]
Synonyms	(5-BROMO-2-FLUORO-PHENYL)-HYDRAZINE	[1]

Physicochemical Data

The following properties are crucial for understanding the compound's behavior in a laboratory setting, from solubility in reaction solvents to its potential for environmental distribution.

Property	Value	Significance for Handling	Source
Molecular Weight	205.03 g/mol	Essential for accurate molar calculations in synthesis.	[1]
Purity	≥98%	High purity indicates low levels of potentially reactive impurities.	[1]
Topological Polar Surface Area (TPSA)	38.05 Ų	Suggests moderate cell permeability potential.	[1]
LogP	1.87	Indicates moderate lipophilicity and potential for bioaccumulation.	[1]
Hydrogen Bond Donors	2	Influences solubility and intermolecular interactions.	[1]
Hydrogen Bond Acceptors	2	Influences solubility and intermolecular interactions.	[1]

Section 2: Hazard Identification and GHS Classification

The following classification is a synthesized, precautionary assessment based on available data for analogous compounds.

Hazard Class	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 3	H301 : Toxic if swallowed
Skin Corrosion/Irritation	Category 2	H315 : Causes skin irritation
Serious Eye Damage/Irritation	Category 1 / 2	H318/H319 : Causes serious eye damage/irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335 : May cause respiratory irritation
Carcinogenicity (Suspected)	Category 1B / 2	H350 : May cause cancer

Signal Word: Danger

Hazard Pictograms:

GHS06 (Skull and Crossbones)	GHS05 (Corrosion)	GHS08 (Health Hazard)

Section 3: First-Aid and Emergency Response Protocols

Immediate and correct first-aid response is critical when handling hydrazine derivatives. The following protocols are designed for rapid deployment. All personnel must be trained on these procedures before working with the compound.

Emergency Workflow for Accidental Exposure

Caption: Emergency response workflow for accidental exposure.

Key First-Aid Measures

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped, administer artificial respiration and seek immediate medical attention.[7]

• Skin Contact: Remove all contaminated clothing without delay. Wash the affected area thoroughly with soap and copious amounts of water for at least 15 minutes.[7][8] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if it is safe to do so.[7][8] Immediate medical attention is required.

• Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water. If the person is conscious, give them water to drink. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[7]

Section 4: Fire-Fighting and Explosion Hazard

While the compound itself is non-combustible, it may decompose upon heating to release toxic and corrosive fumes.[9]

• Suitable Extinguishing Media: Use extinguishing agents appropriate for the surrounding fire, such as dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[6][8]

• Specific Hazards Arising from the Chemical: Thermal decomposition can produce highly toxic fumes, including:

  • Nitrogen oxides (NOx)

  • Carbon monoxide (CO) and Carbon dioxide (CO₂)

  • Hydrogen bromide (HBr) and Hydrogen fluoride (HF)

• Protective Equipment for Firefighters: Firefighters must wear a self-contained breathing apparatus (SCBA) with a full facepiece operated in pressure-demand mode and full protective gear to prevent contact with skin and eyes.[8][9]

Section 5: Accidental Release Measures

A swift and systematic response to a spill is essential to prevent personnel exposure and environmental contamination.

• Personal Precautions: Evacuate the area. Do not walk through spilled material. Wear the full personal protective equipment (PPE) as detailed in Section 7. Ensure adequate ventilation and avoid breathing dust or vapors.[8][9]

• Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[9]

• Methods for Containment and Cleanup:

  • For a dry spill, carefully sweep or shovel the material into a suitable, labeled container for disposal. Avoid generating dust.[9]

  • For a solution, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal.

  • Clean the spill area thoroughly with a suitable solvent, followed by soap and water. Collect all cleaning materials for proper disposal.

Section 6: Handling and Storage

Proactive measures during handling and storage are the foundation of laboratory safety.

Safe Handling Practices

• Engineering Controls: All work should be conducted in a certified chemical fume hood to maintain exposure levels as low as reasonably achievable.

• Personal Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[10] Contaminated work clothing should not be allowed out of the workplace and must be laundered separately.[11]

• Procedural Controls: Use the smallest quantity of material necessary for the experiment. Avoid dust formation during transfer.[9]

Storage Conditions

• Temperature and Atmosphere: Store in a tightly sealed container in a dry, cool, and well-ventilated area. The recommended storage temperature is 2-8°C.[1]

• Incompatible Materials: Keep away from strong oxidizing agents and strong acids, as these can lead to violent reactions.[9]

• Sunlight: Protect from direct sunlight.[9]

Section 7: Exposure Controls & Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is necessary, combining engineering solutions with mandatory personal protective equipment.

Engineering Controls

• Primary: A properly functioning chemical fume hood is required for all manipulations of this compound.

• Secondary: An eyewash station and safety shower must be immediately accessible in the work area.

Personal Protective Equipment (PPE) Selection Logic

Caption: Logic diagram for selecting appropriate PPE.

• Eye/Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards.[7][12] A face shield should be worn over goggles if there is a significant risk of splashing.

• Skin Protection: A flame-resistant lab coat and chemically impervious gloves (e.g., nitrile) are required. Inspect gloves for tears or holes before each use.

• Respiratory Protection: If engineering controls are insufficient or if dust/aerosols are generated, a NIOSH-approved respirator with appropriate cartridges must be used.[7][12]

Section 8: Stability and Reactivity

• Chemical Stability: The compound is stable under recommended storage conditions.[13]

• Conditions to Avoid: Avoid excessive heat, dust formation, and exposure to direct sunlight.[9][13]

• Incompatible Materials: Strong oxidizing agents and strong acids.[9][10][13]

• Hazardous Decomposition Products: Upon combustion or thermal decomposition, it can release toxic gases such as NOx, CO, CO₂, HBr, and HF.[13]

Section 9: Toxicological Information

The toxicological properties of (5-Bromo-2-fluorophenyl)hydrazine have not been fully investigated.[8] However, based on the known hazards of hydrazine and its derivatives, significant toxicity should be assumed.[4]

• Acute Effects: Expected to be harmful or toxic if swallowed, inhaled, or absorbed through the skin. Causes irritation to the skin, eyes, and respiratory tract.[5]

• Chronic Effects: Prolonged or repeated exposure may cause damage to organs. Hydrazine derivatives are often treated as potential carcinogens and mutagens.[4][6]

Section 10: Disposal Considerations

All waste materials must be handled as hazardous waste.

• Waste Disposal: Dispose of the chemical and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. Do not allow the chemical to enter the sewer system or waterways.[9]

• Container Disposal: Empty containers may retain product residue and should be treated as hazardous waste. Dispose of containers at an approved waste disposal plant.[8]

References

• Harper College. (2005, October 11). Material Safety Data Sheet: Potassium ferrocyanide trihydrate. Retrieved from [Link]

• Loba Chemie. (2024, October 17). Safety Data Sheet: POTASSIUM FERROCYANIDE TRIHYDRATE AR/ACS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 5-Bromo-2-hydrazinopyridine. PubChem Compound Database. Retrieved from [Link]

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• 2. parchem.com [parchem.com]
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• 4. CAS 60481-35-8: Hydrazine, (2-bromo-5-fluorophenyl)-, hydr… [cymitquimica.com]
• 5. (2-Bromo-5-fluorophenyl)hydrazine hydrochloride | 60481-35-8 [sigmaaldrich.com]
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Strategic Sourcing and Application Guide: (5-Bromo-2-fluorophenyl)hydrazine

CAS Registry Numbers: 627871-08-3 (Free Base), 214916-08-2 (Hydrochloride Salt) Molecular Formula: C₆H₆BrFN₂ Molecular Weight: 205.03 g/mol (Free Base)

Executive Summary

(5-Bromo-2-fluorophenyl)hydrazine is a critical halogenated building block used primarily in the synthesis of indole-based pharmacophores via the Fischer Indole Synthesis. Its specific substitution pattern—a fluorine atom at the ortho position and a bromine atom at the meta position relative to the hydrazine moiety—imparts unique regiochemical control during cyclization.

This guide provides a technical roadmap for sourcing this intermediate, validating its quality, and deploying it in high-fidelity organic synthesis. It is designed for medicinal chemists requiring strict regioselectivity in scaffold construction.

Chemical Profile & Structural Utility[1]

The Regioselectivity Advantage

In standard Fischer Indole Synthesis using meta-substituted phenylhydrazines, cyclization typically yields a mixture of 4- and 6-substituted indoles due to the availability of two ortho positions for the sigmatropic rearrangement.

However, (5-Bromo-2-fluorophenyl)hydrazine eliminates this ambiguity. The fluorine atom at the C2 position blocks one site of cyclization, forcing the [3,3]-sigmatropic rearrangement to occur exclusively at the C6 position. This results in a highly predictable 7-fluoro-4-bromoindole scaffold (numbering changes upon cyclization), essential for Structure-Activity Relationship (SAR) studies where precise halogen placement dictates metabolic stability and binding affinity.

Stability Considerations

• Free Base (CAS 627871-08-3): Often an oil or low-melting solid. Prone to oxidation (browning) upon exposure to air.

• Hydrochloride Salt (CAS 214916-08-2): A beige to off-white crystalline solid. Significantly more stable and preferred for long-term storage and bulk handling.

Commercial Sourcing Landscape

Sourcing strategies should be tiered based on the development phase. The hydrochloride salt is the recommended commercial form due to its superior shelf-life.

Supplier Tiering Matrix

Tier	Supplier Type	Typical Scale	Key Vendors	Strategic Use Case
Tier 1	Global Catalog	1g – 25g	Sigma-Aldrich (MilliporeSigma) , Thermo Fisher (Alfa Aesar)	Initial SAR screening; high QC documentation required.
Tier 2	Specialty Building Block	25g – 1kg	Combi-Blocks , Enamine , Fluorochem	Process development; best balance of price vs. purity.
Tier 3	Bulk/Custom Synthesis	>1kg	BLD Pharm , ChemScene , Oakwood Chemical	Pilot plant production; requires lead time for custom batches.

Sourcing Decision Logic (DOT Visualization)

Figure 1: Decision tree for selecting the appropriate supplier tier based on scale and quality requirements.

Technical Validation & Quality Assurance

Upon receipt, the material must be validated. Relying solely on the vendor's Certificate of Analysis (CoA) is a risk in critical path synthesis.

Analytical Acceptance Criteria

Method	Expected Observation	Pass Criteria
Visual Inspection	Off-white to beige powder (HCl salt).	Reject if dark brown/black (indicates oxidation).
¹H-NMR (DMSO-d₆)	Aromatic protons: ~7.0–7.5 ppm. Hydrazine NH/NH₂: Broad peaks (exchangeable).	Integral ratio matches structure. No solvent peaks >1%.
¹⁹F-NMR	Single distinct peak (approx -110 to -130 ppm depending on reference).	Absence of secondary fluorine peaks (indicates isomer purity).
LC-MS	[M+H]⁺ peak at ~205/207 (Br isotope pattern).	Purity >95% (UV 254 nm).

The "Isomer Trap"

Critical Check: Ensure the vendor has not supplied the isomer (2-Bromo-5-fluorophenyl)hydrazine.

• Differentiation: In ¹H-NMR, the coupling constants (

  -values) of the aromatic protons will differ.

  • Target (5-Br-2-F): Protons are para to each other (smaller

    ) or meta.

  • Isomer (2-Br-5-F): Look for specific ortho-coupling patterns relative to the fluorine.

• Why it matters: The wrong isomer will lead to a completely different indole scaffold (5-fluoro-4-bromoindole vs 7-fluoro-4-bromoindole).

Application: Regioselective Fischer Indole Synthesis

This protocol describes the synthesis of a 7-fluoro-5-bromoindole derivative. Note that the numbering shifts: the 5-bromo on the hydrazine becomes the 5-bromo on the indole, and the 2-fluoro becomes the 7-fluoro.

Reaction Mechanism & Pathway

Figure 2: Mechanistic pathway highlighting the regioselective constraint imposed by the fluorine substituent.

Step-by-Step Protocol

Scale: 10 mmol | Hazards: Hydrazines are toxic; handle in a fume hood.

• Preparation: In a round-bottom flask equipped with a reflux condenser, suspend (5-Bromo-2-fluorophenyl)hydrazine hydrochloride (2.41 g, 10 mmol) in Glacial Acetic Acid (20 mL).

• Addition: Add the ketone (e.g., Cyclohexanone, 1.0 eq, 10 mmol) in one portion.

• Catalysis: If the reaction is sluggish, add Zinc Chloride (ZnCl₂) (1.5 eq) or Sulfuric Acid (H₂SO₄) (4% v/v) as a Lewis/Brønsted acid promoter.

• Reaction: Heat the mixture to 80–100°C for 2–4 hours. Monitor by TLC or LC-MS for the disappearance of the hydrazine.

• Workup:

  • Cool to room temperature.

  • Pour into ice-water (100 mL).

  • Neutralize with NaOH or NaHCO₃ (Caution: Exothermic/Foaming) until pH ~8.

  • Extract with Ethyl Acetate (3 x 30 mL).

• Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via flash column chromatography (Hexane/EtOAc gradient).

Safety & Handling (MSDS Highlights)

• Acute Toxicity: Hydrazines are toxic by ingestion, inhalation, and skin contact.

• Carcinogenicity: Suspected human carcinogen.

• Skin Sensitization: May cause allergic skin reactions.

• Incompatibility: Avoid contact with strong oxidizing agents (causes violent decomposition).

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The HCl salt is hygroscopic; keep container tightly sealed.

References

• Sigma-Aldrich (MilliporeSigma). (2-Bromo-5-fluorophenyl)hydrazine hydrochloride Product Page. (Note: Isomer reference for comparison). Retrieved from

• ChemScene. (5-Bromo-2-fluorophenyl)hydrazine Product Specifications (CAS 627871-08-3). Retrieved from [1]

• BLD Pharm. Product 627871-08-3 Technical Data. Retrieved from

• Robinson, B. (1982). The Fischer Indole Synthesis. Wiley-Interscience. (Seminal text on the mechanism and regiochemistry).

• Gribble, G. W. (2000). Recent developments in indole ring synthesis—methodology and applications. Journal of the Chemical Society, Perkin Transactions 1. Link

• Thermo Fisher Scientific. Safety Data Sheet: Fluorophenylhydrazine derivatives. Retrieved from

Sources

• 1. chemscene.com [chemscene.com]

(5-Bromo-2-fluorophenyl)hydrazine: A Comprehensive Technical Guide to Melting Point Determination and Significance

Abstract

(5-Bromo-2-fluorophenyl)hydrazine is a key building block in contemporary medicinal chemistry, valued for its role in the synthesis of novel therapeutic agents. A fundamental physicochemical property, the melting point, serves as a critical indicator of purity, stability, and batch-to-batch consistency, directly impacting drug development timelines and regulatory compliance. This in-depth technical guide provides a comprehensive framework for understanding and determining the melting point of (5-Bromo-2-fluorophenyl)hydrazine. While a definitive melting point for this specific compound is not consistently reported in publicly available literature, this guide equips researchers, scientists, and drug development professionals with the foundational knowledge, experimental protocols, and data interpretation strategies necessary for its precise determination. We will delve into the theoretical underpinnings of melting point behavior in substituted aromatic hydrazines, provide detailed, field-proven methodologies for its measurement, and discuss the profound implications of this data in a pharmaceutical research and development context.

Introduction: The Strategic Importance of (5-Bromo-2-fluorophenyl)hydrazine in Drug Discovery

(5-Bromo-2-fluorophenyl)hydrazine, a halogenated aromatic hydrazine, represents a privileged scaffold in the design of bioactive molecules. The presence of both bromine and fluorine substituents on the phenyl ring imparts unique electronic properties and metabolic stability to derivative compounds.[1] These characteristics are highly sought after in modern drug discovery to enhance pharmacokinetic profiles and target engagement.[1] As with any active pharmaceutical ingredient (API) or key intermediate, the unambiguous characterization of its physical properties is paramount. The melting point, in particular, is a foundational piece of data, offering a rapid and cost-effective assessment of a sample's identity and purity.[2][3] An accurate melting point is not merely a physical constant; it is a gateway to understanding a compound's thermodynamic properties and its suitability for further synthetic transformations and formulation development.

Physicochemical Properties of (5-Bromo-2-fluorophenyl)hydrazine

Property	Value/Information	Source
CAS Number	627871-08-3	[4]
Molecular Formula	C₆H₆BrFN₂	[4]
Molecular Weight	205.03 g/mol	[4]
Purity (Typical)	≥98%	[4]
Appearance	Not specified (related hydrochloride salt is a light-yellow to yellow powder or crystals)	[5]
Storage Conditions	Sealed in dry, 2-8°C	[4]
Topological Polar Surface Area (TPSA)	38.05 Ų	[4]
LogP (Computed)	1.8738	[4]
Hydrogen Bond Acceptors	2	[4]
Hydrogen Bond Donors	2	[4]
Rotatable Bonds	1	[4]

Theoretical Framework: Factors Influencing the Melting Point of Substituted Aromatic Hydrazines

The melting point of a crystalline solid is the temperature at which it transitions to a liquid state. This phase change is governed by the strength of the intermolecular forces holding the molecules together in a crystal lattice.[6] For (5-Bromo-2-fluorophenyl)hydrazine, several structural features will dictate its melting behavior:

• Intermolecular Forces: The primary forces at play will be hydrogen bonding (between the -NHNH₂ groups of adjacent molecules), dipole-dipole interactions (due to the polar C-F and C-Br bonds), and van der Waals forces.[6] Stronger intermolecular forces require more energy to overcome, resulting in a higher melting point.[7]

• Molecular Symmetry and Packing: The efficiency with which molecules can pack into a crystal lattice significantly impacts the melting point.[7] The flat nature of the aromatic ring allows for efficient stacking.[8] However, the substitution pattern of the bromine and fluorine atoms can influence the overall symmetry and potentially disrupt optimal packing, which could lead to a lower melting point compared to more symmetrical isomers.

• Presence of Impurities: Impurities disrupt the regularity of the crystal lattice, making it easier to break apart.[7] This invariably leads to a depression and broadening of the melting point range.[9] Consequently, a sharp, well-defined melting point is a strong indicator of high purity.[2]

Experimental Determination of Melting Point: Methodologies and Protocols

Given the absence of a consistently reported melting point for (5-Bromo-2-fluorophenyl)hydrazine, its experimental determination is a critical step in its characterization. Two primary methods are employed in modern pharmaceutical laboratories: the capillary melting point method and Differential Scanning Calorimetry (DSC).

Capillary Melting Point Method

This is a classical and widely used technique that provides a visual determination of the melting range.[10]

Protocol for Capillary Melting Point Determination:

• Sample Preparation:

  • Ensure the (5-Bromo-2-fluorophenyl)hydrazine sample is completely dry and in a fine powdered form.[11] If necessary, gently grind the sample using a mortar and pestle.

  • Obtain a glass capillary tube, sealed at one end.

  • Load the sample by pressing the open end of the capillary tube into the powdered sample.[11]

  • Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end.[11] The packed sample height should be between 2-3 mm.[12]

• Instrument Setup and Measurement:

  • Place the loaded capillary tube into the heating block of a melting point apparatus.[12]

  • Rapid Preliminary Measurement: Heat the sample at a relatively fast rate (e.g., 5-10°C per minute) to determine an approximate melting range.[9][13]

  • Accurate Measurement: Allow the apparatus to cool to at least 20°C below the approximate melting point.[11]

  • Begin heating again at a slow, controlled rate of 1-2°C per minute.[13]

  • Record the Melting Range:

    • Note the temperature at which the first droplet of liquid appears (the onset of melting).[13]

    • Note the temperature at which the last solid particle melts (the completion of melting).[13]

  • The recorded melting point should be expressed as a range (e.g., 85.5 - 86.5°C).

Logical Flow for Capillary Melting Point Determination:

Caption: Workflow for Capillary Melting Point Determination.

Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[14] It provides highly accurate and quantitative data on melting phenomena.[15]

DSC for Melting Point Determination:

DSC is particularly valuable in a pharmaceutical setting for its ability to detect subtle thermal events, such as polymorphism (the existence of multiple crystalline forms), which may not be apparent with visual methods.[16][17] Different polymorphs of the same compound can have different melting points, solubilities, and stabilities, making their characterization essential.[16]

Protocol for DSC Analysis:

• Sample Preparation:

  • Accurately weigh a small amount of the (5-Bromo-2-fluorophenyl)hydrazine sample (typically 1-5 mg) into an aluminum DSC pan.

  • Seal the pan using a sample press.

• Instrument Setup and Measurement:

  • Place the sealed sample pan and an empty reference pan into the DSC cell.

  • Program the instrument with the desired temperature profile. A typical profile for melting point determination would involve:

    • An initial isothermal period to ensure thermal equilibrium.

    • A heating ramp at a controlled rate (e.g., 10°C/minute) to a temperature well above the expected melting point.

    • A cooling ramp.

  • The instrument will record the heat flow as a function of temperature.

• Data Interpretation:

  • The melting of the sample will appear as an endothermic peak on the DSC thermogram.

  • The onset temperature of the peak is typically reported as the melting point.

  • The area under the peak corresponds to the heat of fusion.

Conceptual Diagram of a DSC Thermogram for Melting:

Caption: A representative DSC thermogram showing an endothermic melting peak.

Significance in Drug Development and Quality Control

The determination of the melting point for (5-Bromo-2-fluorophenyl)hydrazine is a critical activity with far-reaching implications in the pharmaceutical industry:

• Purity Assessment: As previously mentioned, a narrow melting range is a primary indicator of high purity.[9][18] This is a crucial quality control check for incoming raw materials and synthesized intermediates.[19]

• Compound Identification: The melting point can be used to confirm the identity of a synthesized compound by comparing it to a known standard or a previously characterized batch.[2][18]

• Stability and Formulation: The thermal stability of a compound, indicated by its melting point, influences decisions regarding storage conditions, handling, and formulation processes such as milling and granulation.[2][18]

• Polymorph Screening: DSC, in particular, is instrumental in identifying different polymorphic forms, which is a regulatory requirement and critical for ensuring consistent bioavailability and efficacy of the final drug product.[16]

Conclusion

While a specific melting point for (5-Bromo-2-fluorophenyl)hydrazine is not readily found in the public domain, this should not be a barrier to its effective use in research and development. This guide provides the necessary theoretical foundation and practical, step-by-step protocols for its accurate determination. By employing standard techniques such as the capillary method for routine checks and Differential Scanning Calorimetry for more in-depth characterization, researchers can confidently establish a reliable melting point for this important synthetic building block. This data is not just a physical constant but a cornerstone of quality control, ensuring the integrity and reproducibility of the drug discovery and development process.

References

• TutorChase. (n.d.). Describe the differences between the boiling and melting points of different aromatic compounds. Retrieved from [Link]

• Westlab Canada. (2023, May 8). Measuring the Melting Point. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026, January 10). Applications of Differential Scanning Calorimetry (DSC) Analysis. Retrieved from [Link]

• NANOLAB. (n.d.). Melting Point Determination in Pharmaceutical Industry. Retrieved from [Link]

• Element. (2024, December 9). 5 Essential Applications of Differential Scanning Calorimetry (DSC Analysis) in Pharmaceuticals. Retrieved from [Link]

• Veeprho. (2020, August 11). Use of DSC in Pharmaceuticals Drug Characterisation. Retrieved from [Link]

• Buchi.com. (n.d.). Melting Point Matters: The Key to Purity, Identification, and Quality Control. Retrieved from [Link]

• ResolveMass Laboratories Inc. (n.d.). Melting Point Determination. Retrieved from [Link]

• Open Oregon Educational Resources. (n.d.). 3.3 Melting points and Boiling Points – Introductory Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

• TA Instruments. (n.d.). A DSC Method to Determine the Relative Stability of Pharmaceutical Polymorphs. Retrieved from [Link]

• Chemistry LibreTexts. (2025, August 20). 4.3: Melting Point Determination Procedure. Retrieved from [Link]

• AELAB. (2024, July 1). What is a Melting Point Device?. Retrieved from [Link]

• SSERC. (n.d.). Melting point determination. Retrieved from [Link]

• Improved Pharma. (2024, February 8). Differential Scanning Calorimetry. Retrieved from [Link]

• Unacademy. (n.d.). Factors Affecting Melting Point: Definition, Examples, Diagrams. Retrieved from [Link]

• Wang, J., et al. (2021). Melting Point Distribution Analysis of Globally Approved and Discontinued Drugs: A Research for Improving the Chance of Success of Drug Design and Discovery. PMC. Retrieved from [Link]

• Sciencing. (2022, March 24). What Factors Affect Melting Point?. Retrieved from [Link]

• HSCprep. (2025, March 4). Understanding Melting Points in Organic Chemistry. Retrieved from [Link]

• Austin Publishing Group. (2022, March 24). Design and Synthesis of New Compounds Derived from Phenyl Hydrazine and Different Aldehydes as Anticancer Agents. Retrieved from [Link]

• Grand Valley State University. (2013, April 15). Experiment 1 - Melting Points. Retrieved from [Link]

• ResearchGate. (2025, December 7). (PDF) SYNTHESIS OF SUBSTITUTED HYDRAZINES UNDER THE CONDITIONS OF "GREEN CHEMISTRY" REACTIONS. Retrieved from [Link]

• Al-Majma'ah University. (2024, December 20). Experimental and Theoretical Study on Hydrazine Derivatives: Structural, Electronic, and Reactivity Analysis. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. Retrieved from [Link]

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Strategic Deployment of Halogenated Aryl Hydrazines in Drug Discovery

Executive Summary

In modern medicinal chemistry, halogenated aryl hydrazines are not merely chemical linkers; they are precision tools for tuning the physicochemical and pharmacokinetic profiles of drug candidates. While their primary utility lies in constructing indole and pyrazole scaffolds—the backbones of blockbuster drugs like Celecoxib and Sumatriptan —their strategic value extends to the "Halogen Effect."

This guide outlines the rational selection, synthesis, and application of these building blocks. It moves beyond standard textbook procedures to address the practical challenges of regioselectivity, metabolic stability, and safety in a high-throughput environment.

The Halogen Advantage: Beyond Hydrophobicity

The incorporation of halogens (F, Cl, Br, I) onto the aryl hydrazine core serves three distinct medicinal chemistry objectives. It is critical to select the specific halogen based on the desired endpoint.

Metabolic Blocking (The Fluorine Effect)

Aryl rings are prone to oxidative metabolism by Cytochrome P450 (specifically CYP3A4) at the para position. Substituting a hydrogen with fluorine (

, ) blocks this metabolic soft spot without significantly altering the steric footprint of the molecule, thereby extending the drug's half-life ( ).

The Sigma-Hole and Halogen Bonding

Heavier halogens (Cl, Br, I) exhibit a "sigma-hole"—a region of positive electrostatic potential on the atom's head, opposite the C-X bond. This allows the halogen to act as a Lewis acid, forming specific, directional interactions with backbone carbonyl oxygens in the target protein. This is distinct from non-specific hydrophobic interactions.

Table 1: Physicochemical Properties of Halogen Substituents

Substituent	Van der Waals Radius (Å)	Electronegativity (Pauling)	-Hole Strength	Primary Utility
Hydrogen (-H)	1.20	2.20	N/A	Baseline
Fluorine (-F)	1.47	3.98	Negligible	Metabolic Blocking, pKa modulation
Chlorine (-Cl)	1.75	3.16	Moderate	Lipophilicity (LogP), Pocket filling
Bromine (-Br)	1.85	2.96	Strong	Halogen Bonding, Selectivity
Iodine (-I)	1.98	2.66	Very Strong	X-ray Crystallography Phasing, Potency

Synthetic Pathways & Mechanisms[1][2]

The Fischer Indole Synthesis

The most prevalent application of halogenated aryl hydrazines is the Fischer Indole Synthesis. This reaction is the industry standard for synthesizing triptans (migraine therapeutics) and NSAIDs like Indomethacin.

Mechanism Insight: The reaction proceeds via a [3,3]-sigmatropic rearrangement. The critical step is the formation of the "ene-hydrazine" intermediate.[1][2] Electron-withdrawing groups (halogens) on the hydrazine ring can decelerate the initial hydrazone formation but accelerate the sigmatropic rearrangement by destabilizing the N-N bond.

Figure 1: Mechanistic flow of the Fischer Indole Synthesis.[1][3] The [3,3]-shift is the defining step for regioselectivity.

Pyrazole Synthesis (The Celecoxib Route)

Reaction of 4-sulfonamidophenylhydrazine (or halogenated analogs) with 1,3-diketones yields pyrazoles.

• Regioselectivity Challenge: When using unsymmetrical 1,3-diketones, two regioisomers are possible. The steric bulk of the halogenated hydrazine often dictates the major product, favoring the isomer where the hydrazine attacks the less hindered carbonyl.

Practical Protocol: Synthesis of 4-Fluorophenylhydrazine HCl

Note: This protocol utilizes the Tin(II) Chloride reduction method.[4] While sulfite reduction is greener, SnCl2 provides higher reliability for halogenated substrates on a discovery scale.

Objective: Synthesize 4-fluorophenylhydrazine hydrochloride from 4-fluoroaniline.

Reagents

• 4-Fluoroaniline (1.0 eq)

• Sodium Nitrite (NaNO2) (1.1 eq)

• Tin(II) Chloride Dihydrate (SnCl2·2H2O) (2.5 eq)

• Conc. HCl (12M)

Step-by-Step Methodology

• Diazotization (The Danger Zone):

  • Dissolve 4-fluoroaniline in conc. HCl. Cool the solution to -5°C using an ice/salt bath.

  • Critical Checkpoint: Internal temperature must remain below 0°C. Above this, the diazonium salt may decompose (risk of explosion/phenol formation).

  • Add NaNO2 (aq) dropwise.[4]

  • Validation: Test the solution with starch-iodide paper. An immediate blue-black color confirms excess nitrous acid (complete diazotization).

• Reduction:

  • Dissolve SnCl2·2H2O in conc. HCl. Cool to -5°C.

  • Add the cold diazonium salt solution to the SnCl2 solution with vigorous stirring.

  • Observation: A thick, white/cream precipitate (the hydrazine double salt) should form almost immediately.

• Isolation & Purification:

  • Allow the mixture to stand at 4°C for 2 hours.

  • Filter the solid.

  • Free-basing (Optional but recommended for stability): Dissolve the salt in water, neutralize with NaOH to pH 9, extract with ether, and re-precipitate with HCl gas to obtain the pure Hydrochloride salt.

  • Why? Tin salts are notoriously difficult to remove. Free-basing ensures no metal contamination in downstream biological assays.

Safety & Stability (E-E-A-T)

Genotoxicity

Aryl hydrazines are structural alerts for genotoxicity (Ames positive). They can alkylate DNA.

• Handling: Double-gloving (Nitrile) and use of a fume hood are non-negotiable.

• Decontamination: Spills should be treated with dilute bleach (sodium hypochlorite) to oxidize the hydrazine to nitrogen gas and the corresponding arene.

Stability of Building Blocks

Halogenated aryl hydrazines are prone to air oxidation, turning red/brown over time.

• Storage: Store as the Hydrochloride (HCl) salt . The free base is unstable.

• Environment: Keep under Argon at -20°C.

• Visual Check: If the solid is dark brown, recrystallize from Ethanol/HCl before use. Impure hydrazines drastically lower yields in Fischer Indole reactions due to "tar" formation.

Decision Matrix: Selecting the Right Building Block

Use this logic flow to determine the appropriate halogenated hydrazine for your campaign.

Figure 2: Strategic decision tree for halogen selection in lead optimization.

References

• Robinson, B. (1983). The Fischer Indole Synthesis. Wiley-Interscience.

• Wilcken, R., et al. (2013). "Halogen Bonding in Medicinal Chemistry: From Observation to PDB Mining." Journal of Medicinal Chemistry.

• Popiołek, Ł. (2017). "Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010." Medicinal Chemistry Research.

• Sigma-Aldrich. (2023).[5] Safety Data Sheet: Phenylhydrazine Hydrochloride.

• Garg, N. K., et al. (2011). "The Fischer Indole Synthesis as a Platform for the Total Synthesis of Indole Alkaloids." Chemical Reviews.

Sources

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• 2. New 3H-Indole Synthesis by Fischer’s Method. Part I - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: Reaction Protocols for (5-Bromo-2-fluorophenyl)hydrazine Cyclization

Introduction & Strategic Value

(5-Bromo-2-fluorophenyl)hydrazine is a high-value scaffold in medicinal chemistry. Its structural dual-halogenation offers two distinct strategic advantages:

• The Fluorine (C2): Provides metabolic stability against P450 oxidation and serves as a potential leaving group for intramolecular nucleophilic aromatic substitution (

  ) to form indazoles.

• The Bromine (C5): Remains intact during standard cyclizations, serving as a "handle" for downstream cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to expand library diversity.

This guide details three validated protocols to convert this hydrazine into distinct heterocycles: Indoles (via Fischer Synthesis), Pyrazoles (via Knorr Condensation), and Indazoles (via Intramolecular

).

Safety & Handling (Critical)

Hazard Class: Acute Toxin / Potential Carcinogen / Irritant.[1]

• Toxicity: Aryl hydrazines are potent hemotoxins and suspected carcinogens. Absorption through skin is rapid.

• Instability: The free base is prone to oxidation. Store as the hydrochloride salt (HCl) at 2–8°C under inert atmosphere (Argon/Nitrogen) when not in use.

• PPE: Double nitrile gloves, full face shield, and fume hood operation are mandatory.

• Neutralization: Quench spills with dilute bleach (sodium hypochlorite) to oxidize the hydrazine functionality before disposal.

Module A: Fischer Indole Synthesis

Target: 5-Bromo-8-fluoro-1,2,3,4-tetrahydrocarbazole (and analogs) Mechanism: Acid-catalyzed [3,3]-sigmatropic rearrangement.[2]

Rationale

The 2-fluoro substituent exerts an inductive electron-withdrawing effect, which can slightly retard the rate of hydrazone formation but stabilizes the resulting indole against oxidation. We utilize a mild acidic protocol (Acetic Acid) rather than harsh mineral acids (

) to prevent defluorination or polymerization.

Protocol: Reaction with Cyclohexanone[3][4]

Parameter	Specification
Substrate	(5-Bromo-2-fluorophenyl)hydrazine HCl (1.0 equiv)
Partner	Cyclohexanone (1.1 equiv)
Solvent	Glacial Acetic Acid (AcOH)
Concentration	0.5 M
Temp/Time	Reflux (118°C) for 2–4 hours

Step-by-Step Workflow:

• Salt Break (Optional but Recommended): If using the HCl salt, suspend in diethyl ether and wash with saturated

  . Dry the organic layer ( ) and concentrate to obtain the free base hydrazine. Note: You can run the reaction directly with the HCl salt if you add 1.0 equiv of Sodium Acetate to buffer the solution.

• Condensation: Dissolve the hydrazine (free base or buffered salt) in glacial AcOH. Add Cyclohexanone dropwise at room temperature. Stir for 30 mins to form the hydrazone (often visible as a color change).

• Cyclization: Heat the mixture to reflux. Monitor by TLC (System: Hexane/EtOAc 8:2). The hydrazone spot will disappear, and a more non-polar fluorescent indole spot will appear.

• Workup: Cool to RT. Pour into ice water. The product usually precipitates. Filter and wash with cold water.

• Purification: Recrystallize from Ethanol/Water or purify via flash chromatography.

Mechanistic Pathway (DOT Visualization)

Caption: The acid-catalyzed cascade from condensation to ammonia elimination.[3]

Module B: Pyrazole Synthesis (Knorr Reaction)

Target: 1-(5-Bromo-2-fluorophenyl)-3,5-dimethyl-1H-pyrazole Mechanism: Condensation with 1,3-dicarbonyls.

Rationale

Pyrazoles are formed via the attack of the hydrazine nitrogens on the diketone carbonyls. Regioselectivity is dictated by the steric bulk of the diketone. With symmetric diketones (Acetylacetone), regioselectivity is not an issue.

Protocol: Reaction with Acetylacetone

Parameter	Specification
Substrate	(5-Bromo-2-fluorophenyl)hydrazine HCl (1.0 equiv)
Partner	Acetylacetone (1.2 equiv)
Solvent	Ethanol (EtOH)
Catalyst	Conc. HCl (Cat. 2–3 drops)
Temp/Time	Reflux (78°C) for 1–2 hours

Step-by-Step Workflow:

• Dissolution: Dissolve the hydrazine salt in Ethanol (0.2 M).

• Addition: Add Acetylacetone. The solution may warm slightly.

• Reflux: Heat to reflux. The reaction is typically very fast (< 1 hour).

• Isolation: Remove solvent under reduced pressure.

• Neutralization: Resuspend residue in EtOAc, wash with

  (aq) to remove acid traces.

• Crystallization: The resulting solid is often pure enough for use. If not, recrystallize from Hexane/EtOAc.

Module C: Indazole Synthesis (Intramolecular )

Target: 5-Bromo-1H-indazole derivatives Mechanism: Condensation followed by Nucleophilic Aromatic Substitution.[4]

Rationale

This protocol leverages the 2-Fluoro position.[5] By reacting the hydrazine with an aldehyde to form a hydrazone, the distal nitrogen can displace the ortho-fluorine atom under basic conditions. This is a "privileged" reaction for this specific substrate, converting the F-group into a ring nitrogen.

Protocol: Two-Step One-Pot Synthesis

Parameter	Specification
Step 1 Reagents	Benzaldehyde (1.0 equiv), EtOH, RT
Step 2 Reagents	(2.0 equiv), DMF or DMSO
Temp (Step 2)	100–120°C

Step-by-Step Workflow:

• Hydrazone Formation: React (5-Bromo-2-fluorophenyl)hydrazine with an aldehyde (e.g., benzaldehyde) in Ethanol at RT for 1 hour. Evaporate solvent.

• Solvent Switch: Redissolve the crude hydrazone in DMF (polar aprotic is required for

  ).

• Cyclization: Add anhydrous

  . Heat to 120°C.

• Monitoring: The reaction drives the displacement of Fluorine. Monitor for the loss of the hydrazone.

• Workup: Pour into water. Extract with EtOAc. The product is a 1-aryl-1H-indazole (if using a specific partner) or requires deprotection if a removable aldehyde was used.

Decision Logic (DOT Visualization)

Caption: Strategic decision tree based on the desired heterocyclic core.

References

• Robinson, B. (1963). The Fischer Indole Synthesis. Chemical Reviews, 63(4), 373–401.

• Knorr, L. (1883). Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft, 16(2), 2597–2599.

• Lozinskaya, N. A., et al. (2025).[4][6] Synthesis of Polyfunctional Indazoles via Novel Rearrangement. ResearchGate.

• Fisher Scientific. (2021). Safety Data Sheet: (4-Bromo-3-fluorophenyl)hydrazine hydrochloride (Analogous safety data).

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Technical Application Note: Precision Synthesis of 4-Bromo-7-Fluoroindoles via Fischer Cyclization

Executive Summary

This guide details the application of (5-Bromo-2-fluorophenyl)hydrazine (CAS 502496-24-4) as a regioselective building block for the synthesis of 4-bromo-7-fluoroindoles . This specific hydrazine derivative is critical in medicinal chemistry for generating dual-halogenated indole scaffolds. The presence of the fluorine atom at the ortho position (relative to the hydrazine moiety) directs cyclization exclusively to the remaining open ortho site, resolving the regioselectivity issues often plagued by meta-substituted hydrazines. The resulting 4-bromo-7-fluoroindole core provides two orthogonal handles for further functionalization: the 4-bromo group for palladium-catalyzed cross-couplings (Suzuki, Buchwald) and the 7-fluoro group for metabolic stability or nucleophilic aromatic substitution.

Mechanistic Rationale & Regioselectivity

The Fischer indole synthesis involves the acid-catalyzed rearrangement of an arylhydrazone. Regiocontrol is the primary challenge when using substituted phenylhydrazines.

• The Challenge: Meta-substituted hydrazines (e.g., 3-bromophenylhydrazine) typically yield a mixture of 4- and 6-substituted indoles because the [3,3]-sigmatropic rearrangement can occur at either of the two non-equivalent ortho carbons.

• The Solution: (5-Bromo-2-fluorophenyl)hydrazine is a 2,5-disubstituted hydrazine.

  • Position 2 (Ortho): Occupied by Fluorine. This blocks the [3,3]-rearrangement at this site.

  • Position 6 (Ortho): Occupied by Hydrogen. This is the only available site for C-C bond formation.

• The Outcome: The cyclization is highly regioselective, yielding the 4-bromo-7-fluoroindole isomer exclusively.

Pathway Visualization

The following diagram illustrates the enforced regiochemical pathway.

Figure 1: Mechanistic pathway highlighting the regioselective constraint imposed by the 2-fluoro substituent.

Experimental Protocols

Method A: Zinc Chloride Mediated Cyclization (Recommended for Scale-Up)

This method uses Lewis acid catalysis in a high-boiling solvent, ideal for difficult substrates or electron-deficient hydrazines.

Reagents:

• (5-Bromo-2-fluorophenyl)hydrazine hydrochloride (1.0 equiv)

• Ketone (e.g., Cyclohexanone, Ethyl Pyruvate) (1.1 equiv)

• Zinc Chloride (ZnCl₂, anhydrous) (2.0 equiv)

• Glacial Acetic Acid (Solvent A)

• Ethylene Glycol (Solvent B - for high temp cyclization)

Protocol:

• Hydrazone Formation:

  • In a round-bottom flask, suspend (5-Bromo-2-fluorophenyl)hydrazine HCl (10 mmol) in glacial acetic acid (20 mL).

  • Add the ketone (11 mmol) dropwise.

  • Stir at room temperature for 1 hour. A precipitate (hydrazone) often forms.

  • Checkpoint: If the hydrazone precipitates, filter and dry it for cleaner cyclization. If soluble, proceed to the next step directly (one-pot).

• Cyclization:

  • Transfer the hydrazone (isolated or in solution) to a reaction vessel containing anhydrous ZnCl₂ (20 mmol).

  • Add ethylene glycol (10 mL) if performing a high-temperature melt, or continue in acetic acid if reflux is sufficient (approx. 118°C).

  • Heat the mixture to 140–150°C for 3–4 hours.

  • Observation: Evolution of ammonia gas indicates successful cyclization.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour slowly into crushed ice/water (100 mL) with vigorous stirring.

  • Extract with Ethyl Acetate (3 x 50 mL).

  • Wash combined organics with sat. NaHCO₃ (to remove acid) and brine.

  • Dry over Na₂SO₄ and concentrate in vacuo.

• Purification:

  • Recrystallize from Ethanol/Water or purify via flash column chromatography (Hexanes/EtOAc).

Method B: Polyphosphoric Acid (PPA) Method

Best for simple, non-sensitive ketones.

Protocol:

• Mix (5-Bromo-2-fluorophenyl)hydrazine HCl (5 mmol) and Ketone (5.5 mmol) in a flask.

• Add Polyphosphoric Acid (15 g).

• Heat to 100–110°C with mechanical stirring (PPA is viscous).

• Monitor via TLC (approx. 2–3 hours).

• Quench: Pour the hot reaction mixture carefully into 200 mL of ice water (Exothermic!). Stir until PPA dissolves.

• Extract the precipitate or oil with Dichloromethane (DCM).

Key Data & Characterization

When synthesizing 4-bromo-7-fluoroindole derivatives, specific NMR signatures confirm the regiochemistry.

Feature	Expected Signal (¹H NMR, d₆-DMSO)	Interpretation
Indole NH	Broad singlet, ~11.5 - 12.5 ppm	Characteristic indole N-H.
H-5 & H-6	Two doublets (or dd) in aromatic region	The benzene ring has only 2 adjacent protons (H5, H6).
Coupling	J ~ 8.0 Hz (ortho)	Indicates H5 and H6 are neighbors.
¹⁹F NMR	Singlet/Multiplet ~ -130 ppm	Confirms presence of Fluorine.
Regio-proof	NOE between H-3 (indole) and H-4?	No, H-4 is Br.[1] NOE observed between H-3 and Br (weak) or lack of NOE between H-3 and any aromatic proton.

Note on Regiochemistry Verification: The most distinct feature of the 4-bromo-7-fluoro isomer is the coupling pattern of the benzene ring protons. You will observe an AB system (or AX system) for protons at positions 5 and 6. If the reaction had cyclized at the wrong position (impossible here due to F-block), the coupling pattern would differ.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield / Tarring	Reaction temperature too high or oxidation.	Perform reaction under Nitrogen atmosphere. Reduce temp to 120°C and extend time.
Incomplete Reaction	Hydrazine salt not fully free-based in situ.	Ensure slight excess of ketone. If using HCl salt in non-acidic solvent, add 1 eq of NaOAc.
Difficult Purification	Co-elution with hydrazone.	Treat crude mixture with dilute HCl to hydrolyze unreacted hydrazone before extraction.
Violent Exotherm	PPA quenching.	Always add PPA mixture to ice, never water to acid. Stir slowly.

References

• ChemicalBook. (5-BROMO-2-FLUORO-PHENYL)-HYDRAZINE HYDROCHLORIDE Properties and CAS. Retrieved from

• ChemScene. 4-Bromo-7-fluoro-1H-indole Product Information and Structure. Retrieved from

• Robinson, B. (1982). The Fischer Indole Synthesis. Wiley-Interscience.

• Google Patents. Preparation method of 4-bromo-7-methylindole-2-carboxylic acid (Analogous Protocol). CN100387577C. Retrieved from

• PubChem. 4-bromo-7-fluoroindole Compound Summary. Retrieved from

Sources

• 1. chemscene.com [chemscene.com]

Advanced One-Pot Synthetic Strategies Utilizing (5-Bromo-2-fluorophenyl)hydrazine: Application Notes and Protocols

Introduction: The Strategic Importance of (5-Bromo-2-fluorophenyl)hydrazine in Modern Drug Discovery

(5-Bromo-2-fluorophenyl)hydrazine has emerged as a pivotal starting material in contemporary medicinal chemistry, valued for its utility in constructing complex heterocyclic scaffolds. The strategic placement of the bromo and fluoro substituents on the phenyl ring provides a unique combination of steric and electronic properties, influencing molecular interactions and metabolic stability in the resulting compounds. This makes it a sought-after precursor for the synthesis of targeted therapeutics, particularly in the realm of kinase inhibitors and other signaling pathway modulators. The development of one-pot synthetic methodologies employing this hydrazine derivative is of paramount importance, as they offer significant advantages in terms of efficiency, cost-effectiveness, and sustainability by minimizing intermediate isolation and purification steps. This guide provides detailed application notes and field-proven protocols for the one-pot synthesis of biologically relevant indole and pyrazole frameworks from (5-Bromo-2-fluorophenyl)hydrazine, designed for researchers and professionals in drug development.

Part 1: One-Pot Fischer Indole Synthesis for the Preparation of 6-Bromo-4-fluoroindoles

The Fischer indole synthesis is a cornerstone of heterocyclic chemistry, enabling the construction of the indole nucleus from an arylhydrazine and a carbonyl compound under acidic conditions.[1] The one-pot adaptation of this reaction is highly desirable as it streamlines the synthesis of often complex indole derivatives.

Scientific Principles and Mechanistic Insight

The one-pot Fischer indole synthesis commences with the in-situ formation of a phenylhydrazone from the reaction of (5-Bromo-2-fluorophenyl)hydrazine with an aldehyde or ketone. This is followed by an acid-catalyzed intramolecular cyclization. The generally accepted mechanism involves the tautomerization of the hydrazone to an enamine, which then undergoes a[2][2]-sigmatropic rearrangement. Subsequent cyclization and elimination of ammonia yield the aromatic indole ring.[1] The choice of acid catalyst, be it a Brønsted acid (e.g., HCl, H₂SO₄, p-TsOH) or a Lewis acid (e.g., ZnCl₂, BF₃), is critical and can influence reaction rates and yields.[1] Microwave-assisted protocols have also gained traction for their ability to significantly accelerate this transformation.

Diagram 1: One-Pot Fischer Indole Synthesis Workflow

Caption: Workflow for the one-pot Fischer indole synthesis.

Detailed Protocol: Microwave-Assisted One-Pot Synthesis of 6-Bromo-4-fluoro-2-methyl-1H-indole

This protocol is adapted from established microwave-assisted Fischer indole synthesis methodologies.

Materials:

Reagent/Material	M.W.	Amount	Moles (mmol)
(5-Bromo-2-fluorophenyl)hydrazine	205.03	205 mg	1.0
Acetone	58.08	0.087 mL	1.5
p-Toluenesulfonic acid (p-TsOH)	172.20	19 mg	0.11
Ethanol (anhydrous)	46.07	5 mL	-

Procedure:

• To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add (5-Bromo-2-fluorophenyl)hydrazine (205 mg, 1.0 mmol), anhydrous ethanol (5 mL), and acetone (0.087 mL, 1.5 mmol).

• Add p-toluenesulfonic acid (19 mg, 0.11 mmol) to the mixture.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 120°C for 20 minutes with stirring.

• After the reaction is complete, cool the vial to room temperature.

• Transfer the reaction mixture to a round-bottom flask and concentrate under reduced pressure to remove the ethanol.

• Dissolve the residue in ethyl acetate (20 mL) and wash with saturated sodium bicarbonate solution (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 6-bromo-4-fluoro-2-methyl-1H-indole.

Expected Outcome and Characterization:

The expected product is a solid. Characterization can be performed using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the structure and purity. The regiochemistry of the indole is dictated by the substitution pattern of the starting hydrazine.

Part 2: One-Pot, Three-Component Synthesis of Substituted Pyrazoles

The pyrazole scaffold is another privileged heterocycle in medicinal chemistry. One-pot, multi-component reactions (MCRs) provide an efficient and versatile route to highly substituted pyrazoles.[3]

Scientific Principles and Mechanistic Insight

The one-pot synthesis of pyrazoles from (5-Bromo-2-fluorophenyl)hydrazine typically involves a condensation reaction with a 1,3-dicarbonyl compound or its equivalent. A common three-component approach involves the reaction of an aldehyde, an active methylene compound (like a β-ketoester), and the hydrazine.[4] The reaction often proceeds through an initial Knoevenagel condensation between the aldehyde and the active methylene compound, followed by a Michael addition of the hydrazine and subsequent cyclization and dehydration to form the pyrazole ring. The use of a base or an acid catalyst can influence the reaction pathway and efficiency.

Diagram 2: Three-Component Pyrazole Synthesis Workflow

Caption: Workflow for a one-pot, three-component pyrazole synthesis.

Detailed Protocol: One-Pot Synthesis of Ethyl 1-(5-bromo-2-fluorophenyl)-5-methyl-4-phenyl-1H-pyrazole-3-carboxylate

This protocol is a representative example based on general procedures for three-component pyrazole synthesis.[4]

Materials:

Reagent/Material	M.W.	Amount	Moles (mmol)
(5-Bromo-2-fluorophenyl)hydrazine	205.03	205 mg	1.0
Ethyl acetoacetate	130.14	0.126 mL	1.0
Benzaldehyde	106.12	0.102 mL	1.0
Piperidine	85.15	0.01 mL	0.1
Ethanol (anhydrous)	46.07	10 mL	-

Procedure:

• In a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine (5-Bromo-2-fluorophenyl)hydrazine (205 mg, 1.0 mmol), ethyl acetoacetate (0.126 mL, 1.0 mmol), benzaldehyde (0.102 mL, 1.0 mmol), and anhydrous ethanol (10 mL).

• Add a catalytic amount of piperidine (0.01 mL, 0.1 mmol) to the reaction mixture.

• Stir the mixture at room temperature and monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is slow, it can be gently heated to reflux.

• Upon completion (typically within 2-6 hours), a precipitate may form. If so, cool the mixture in an ice bath and collect the solid by filtration.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by recrystallization from ethanol or by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the desired pyrazole derivative.

Expected Outcome and Characterization:

The product is expected to be a crystalline solid. Structural confirmation should be carried out using spectroscopic methods such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Conclusion and Future Perspectives

The one-pot synthetic methodologies detailed herein for (5-Bromo-2-fluorophenyl)hydrazine offer efficient and direct routes to valuable indole and pyrazole scaffolds. These protocols, grounded in established chemical principles, provide a solid foundation for researchers in drug discovery to synthesize novel compounds with potential therapeutic applications. The versatility of these one-pot reactions allows for the generation of diverse molecular libraries by varying the carbonyl or dicarbonyl coupling partners. Further exploration into catalyst optimization, greener reaction media, and the expansion to other multi-component reaction manifolds will undoubtedly continue to enhance the synthetic utility of this important building block.

References

• Hilaris Publisher. An Efficient One Pot Synthesis and Biological Screening of Some Pyrazole Based Heterocycles. 2020. Available from: [Link]

• Simoneau, C. A., & Ganem, B. (2008). A three-component Fischer indole synthesis. Nature protocols, 3(8), 1249–1252. Available from: [Link]

• Wikipedia. Fischer indole synthesis. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. An Efficient Synthesis of Substituted Pyrazoles from One-Pot Reaction of Ketones, Aldehydes, and Hydrazine Monohydrochloride [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Condensation Reactions of (5-Bromo-2-fluorophenyl)hydrazine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for improving the yield and success rate of condensation reactions involving (5-bromo-2-fluorophenyl)hydrazine, with a primary focus on its application in the Fischer indole synthesis.

Introduction: The Challenge of Di-halogenated Hydrazines

(5-Bromo-2-fluorophenyl)hydrazine is a valuable reagent in the synthesis of complex heterocyclic compounds, particularly 6-bromo-9-fluoro-substituted indoles and their derivatives, which are of significant interest in medicinal chemistry. However, the presence of two halogen substituents on the phenyl ring—an ortho-fluoro and a meta-bromo group—introduces a unique set of electronic and steric challenges that can impact reaction outcomes. The strongly electron-withdrawing nature of both halogens can deactivate the aromatic ring, making the key cyclization step of the Fischer indole synthesis more difficult compared to reactions with electron-rich or unsubstituted phenylhydrazines.[1][2] This guide will equip you with the knowledge to anticipate and overcome these challenges.

Troubleshooting Guide for Low-Yielding Reactions

Low yields are a common frustration when working with di-halogenated phenylhydrazines. The following table outlines frequent issues, their probable causes rooted in the reaction mechanism, and actionable solutions to improve your reaction yield.

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Product Formation	Insufficient Acidity: The electron-withdrawing bromo and fluoro groups reduce the basicity of the hydrazine nitrogens, making the key[3][3]-sigmatropic rearrangement sluggish without a sufficiently strong acid catalyst.[4][5]	Catalyst Optimization: Screen a range of Brønsted acids (e.g., polyphosphoric acid (PPA), methanesulfonic acid, concentrated H₂SO₄) and Lewis acids (e.g., ZnCl₂, BF₃·OEt₂). The choice of acid is critical and often substrate-dependent.[3][6]
Low Reaction Temperature: The deactivating effect of the halogens often necessitates higher temperatures to overcome the activation energy barrier for cyclization.	Increase Temperature: Gradually increase the reaction temperature, monitoring for decomposition. For many Fischer indole syntheses, temperatures between 80-150 °C are effective.[4]
Poor Hydrazone Formation: The initial condensation to form the hydrazone may be incomplete.	Two-Step Procedure: Consider forming the hydrazone intermediate first under milder conditions (e.g., refluxing in ethanol with a catalytic amount of acetic acid) before proceeding with the acid-catalyzed cyclization.[3]
Formation of Multiple Products/Byproducts	Side Reactions: The strong acidic conditions and high temperatures can promote side reactions, such as the formation of aniline derivatives through N-N bond cleavage.	Optimize Reaction Time and Temperature: Shorter reaction times at the optimal temperature can minimize byproduct formation. Monitor the reaction progress closely using TLC or LC-MS.
Regioisomer Formation (with unsymmetrical ketones): The use of an unsymmetrical ketone can lead to the formation of two different indole regioisomers.	Strategic Ketone Choice: If possible, use a symmetrical ketone. For unsymmetrical ketones, the regioselectivity can sometimes be influenced by the choice of acid catalyst and solvent.[1]
Decomposition of Starting Material or Product: The harsh reaction conditions can lead to the degradation of the starting hydrazine or the final indole product.	Use of Milder Catalysts: Explore the use of milder Lewis acids or solid-supported acid catalysts.
Difficulty in Product Isolation/Purification	Product Instability: Some indole products can be sensitive to acidic or basic conditions during workup.	Careful Workup: Neutralize the reaction mixture carefully and avoid prolonged exposure to strong acids or bases.
Similar Polarity of Product and Byproducts: Byproducts may have similar polarities to the desired product, making chromatographic separation challenging.	Recrystallization: Attempt to purify the product by recrystallization from a suitable solvent system. If chromatography is necessary, screen different solvent systems to achieve optimal separation.

Visualizing the Workflow: A Path to Success

A systematic approach is crucial for optimizing these reactions. The following workflow diagram illustrates a logical progression from initial reaction setup to troubleshooting and optimization.

Caption: A typical workflow for the Fischer indole synthesis and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Fischer indole synthesis?

A1: The Fischer indole synthesis proceeds through several key steps:

• Hydrazone Formation: The (5-bromo-2-fluorophenyl)hydrazine and the carbonyl compound (aldehyde or ketone) condense to form a hydrazone.[3]

• Tautomerization: The hydrazone tautomerizes to its more reactive enamine form.

• [3][3]-Sigmatropic Rearrangement: This is the crucial bond-forming step where a new carbon-carbon bond is formed, leading to a di-imine intermediate.

• Aromatization and Cyclization: The intermediate rearomatizes, followed by an intramolecular cyclization.

• Ammonia Elimination: The final step involves the elimination of ammonia to form the stable indole ring.[3][6]

Q2: How do the bromo and fluoro substituents specifically affect the reaction?

A2: The fluorine atom at the ortho position and the bromine atom at the meta position are both electron-withdrawing groups.[1] Their combined effect is a deactivation of the aromatic ring, making it less nucleophilic. This can slow down the rate-determining[3][3]-sigmatropic rearrangement step.[2] Consequently, more forcing reaction conditions, such as stronger acids and higher temperatures, are often required to achieve good yields.[1]

Q3: Can I perform this reaction as a one-pot synthesis?

A3: Yes, the Fischer indole synthesis is often performed as a one-pot reaction where the hydrazine and carbonyl compound are mixed in the presence of the acid catalyst without isolating the hydrazone intermediate.[3] This can be more efficient, but if you are facing low yields, a two-step approach where the hydrazone is pre-formed can sometimes be beneficial.

Q4: What are some common side products to look out for?

A4: Besides unreacted starting materials, common side products can include the corresponding aniline (from N-N bond cleavage), aldol condensation products if using an enolizable aldehyde or ketone, and potentially regioisomers if an unsymmetrical ketone is used.[1][6]

Q5: Is microwave irradiation a viable option for this reaction?

A5: Microwave-assisted synthesis can be an excellent method for accelerating the Fischer indole synthesis, often leading to significantly reduced reaction times and improved yields.[4] It is a valuable technique to consider, especially when conventional heating methods are proving to be slow or inefficient.

Experimental Protocols

Representative Protocol for the Synthesis of 6-bromo-9-fluoro-1,2,3,4-tetrahydrocarbazole

This protocol is a general starting point and may require optimization for your specific substrate and scale.

Materials:

• (5-Bromo-2-fluorophenyl)hydrazine

• Cyclohexanone

• Polyphosphoric acid (PPA)

• Toluene

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• Hydrazone Formation (One-Pot): To a solution of (5-bromo-2-fluorophenyl)hydrazine (1.0 eq) in toluene, add cyclohexanone (1.1 eq).

• Acid-Catalyzed Cyclization: Heat the mixture to 80-90 °C and slowly add polyphosphoric acid (PPA) (approximately 10 times the weight of the hydrazine) portion-wise, ensuring the internal temperature does not exceed 120 °C.

• Reaction Monitoring: Stir the reaction mixture at 100-110 °C and monitor the progress by TLC (e.g., using a 1:4 mixture of ethyl acetate and hexanes as the eluent).

• Workup: Once the reaction is complete, cool the mixture to room temperature and carefully quench by pouring it onto a mixture of ice and water.

• Neutralization and Extraction: Neutralize the aqueous layer with a saturated sodium bicarbonate solution until the pH is approximately 7-8. Extract the aqueous layer with ethyl acetate (3 x volumes).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the desired 6-bromo-9-fluoro-1,2,3,4-tetrahydrocarbazole.

Mechanistic Insight: The Role of the Acid Catalyst

The acid catalyst plays a multifaceted role in the Fischer indole synthesis. It protonates the hydrazone, facilitating its tautomerization to the enamine intermediate, which is essential for the subsequent rearrangement.

Caption: The role of the acid catalyst in the initial steps of the Fischer indole synthesis.

References

• Simoneau, C. A., & Ganem, B. (2008). A three-component Fischer indole synthesis. Nature protocols, 3(8), 1249–1252. [Link]

• Sajjadifar, S., Vahedi, H., Massoudi, A., & Louie, O. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2491–2498. [Link]

• Organic Chemistry Portal. Fischer Indole Synthesis. [Link]

• Hughes, D. L. (1993). The Fischer Indole Synthesis. A Review.

• Testbook. Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure. [Link]

• Wikipedia. Fischer indole synthesis. [Link]

• Heravi, M. M., Zadsirjan, V., & Hamidi, H. (2017). Fischer indole synthesis: a review on the synthesis of natural products. RSC Advances, 7(57), 35745-35777.

• Chemistry Stack Exchange. Fischer indole synthesis: significance of choice of acid catalyst. [Link]

• Houk, K. N., & Nendel, M. (2000). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society, 122(29), 7147–7148. [Link]

• Kaunas University of Technology. Fischer indole synthesis optimization and application towards preparation of 1H-indol-3-ylacetic acid analogues. [Link]

• Organic Syntheses. 1,2,3,4-tetrahydrocarbazole. [Link]

Sources

• 1. Fischer indole synthesis optimization and application towards preparation of 1H-indol-3-ylacetic acid analogues - Kaunas University of Technology | KTU [en.ktu.edu]
• 2. youtube.com [youtube.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Fischer indole synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of (5-Bromo-2-fluorophenyl)hydrazine Intermediates

Welcome to the technical support center for the purification of (5-bromo-2-fluorophenyl)hydrazine and its intermediates. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during the purification of this critical reagent. Our focus is on providing not just procedural steps, but the underlying scientific principles to empower you to make informed decisions in your work.

Introduction: The Challenge of Purifying (5-Bromo-2-fluorophenyl)hydrazine

(5-Bromo-2-fluorophenyl)hydrazine is a key building block in the synthesis of a variety of pharmacologically active compounds, most notably through the Fischer indole synthesis. The purity of this hydrazine intermediate is paramount, as impurities can lead to significant side reactions, reduced yields, and complex downstream purification challenges.[1][2][3] This guide will equip you with the knowledge to diagnose and resolve common purity issues, ensuring the quality and reliability of your synthetic endeavors.

A primary strategy in handling and purifying (5-bromo-2-fluorophenyl)hydrazine is its conversion to the hydrochloride salt. This is a common practice for arylhydrazines as the salt form generally exhibits enhanced stability and improved solubility in polar solvents, which can be advantageous for purification by recrystallization.[4][5]

Frequently Asked Questions (FAQs)

Q1: My crude (5-bromo-2-fluorophenyl)hydrazine is a dark, oily substance. What is the likely cause and how can I rectify this?

A1: Phenylhydrazine derivatives are notoriously susceptible to aerial oxidation, which leads to the formation of colored impurities.[6] The appearance of a dark oil or discoloration, often reddish-brown, is a common indicator of degradation.

• Causality: The hydrazine moiety is a reducing agent and can be oxidized by atmospheric oxygen, a process that can be accelerated by light and heat.

• Recommended Action:

  • Work-up under inert atmosphere: Whenever possible, perform extractions and solvent removal under a nitrogen or argon atmosphere to minimize exposure to air.

  • Prompt Conversion to Hydrochloride Salt: Immediately upon synthesis and initial work-up, convert the free base to its hydrochloride salt. This significantly improves its stability and often facilitates crystallization, separating the more stable salt from degradation products.

  • Storage: Store the purified hydrazine or its hydrochloride salt in a tightly sealed container, protected from light, and at a reduced temperature (refrigeration is recommended).

Q2: I'm observing multiple spots on my TLC analysis of the crude product. What are the likely impurities?

A2: The impurity profile of your crude (5-bromo-2-fluorophenyl)hydrazine will largely depend on the synthetic route employed, which commonly involves the diazotization of 5-bromo-2-fluoroaniline followed by reduction. Potential impurities include:

• Unreacted Starting Material: Residual 5-bromo-2-fluoroaniline is a common impurity.

• Positional Isomers: Depending on the purity of the starting aniline, other bromo-fluoro-aniline isomers may lead to the formation of the corresponding hydrazine isomers, which can be challenging to separate.[7]

• Products of Side Reactions: During the diazotization and reduction steps, various side reactions can occur, leading to a range of byproducts.

• Oxidation/Degradation Products: As mentioned in Q1, exposure to air can lead to a variety of colored impurities.

Q3: What are the best general approaches for purifying (5-bromo-2-fluorophenyl)hydrazine?

A3: The two most effective and widely used purification techniques for this intermediate are recrystallization and column chromatography.

• Recrystallization: This is often the most efficient method, especially for the hydrochloride salt. It is excellent for removing small amounts of impurities and can yield highly pure crystalline material.

• Column Chromatography: This technique is invaluable when dealing with complex mixtures of impurities or when recrystallization fails to provide the desired level of purity. It offers a higher degree of separation based on the differential adsorption of the components onto a stationary phase.

The choice between these methods will depend on the nature and quantity of the impurities present. A workflow for this decision-making process is outlined below.

Troubleshooting Guide: From Symptoms to Solutions

This section provides a more detailed breakdown of common problems, their underlying causes, and actionable solutions.

Symptom	Potential Cause(s)	Recommended Solution(s)
Low Yield of Purified Product	- Incomplete reaction. - Product loss during work-up (e.g., extractions). - Inefficient purification method.	- Monitor the reaction by TLC to ensure completion. - Optimize extraction pH to ensure the product is in the desired phase. - For recrystallization, use a minimal amount of hot solvent and cool slowly to maximize crystal formation.[5]
Persistent Yellow/Brown Color After Purification	- Incomplete removal of oxidation products. - Decomposition during purification (e.g., on silica gel).	- Treat the solution with activated charcoal during recrystallization to adsorb colored impurities.[5] - If using column chromatography, consider deactivating the silica gel with a small amount of a tertiary amine (e.g., triethylamine) in the eluent to minimize on-column degradation.
NMR Spectrum Shows Unidentified Aromatic Signals	- Presence of positional isomers. - Contamination with starting aniline.	- Careful analysis of the coupling patterns in the aromatic region of the ¹H NMR spectrum can help identify isomers. - Comparison with the NMR spectrum of the starting aniline will confirm its presence. - Column chromatography with a carefully selected eluent system is often necessary to separate these closely related compounds.
Product Fails to Crystallize (Oils Out)	- Presence of significant impurities that inhibit crystal lattice formation. - Inappropriate recrystallization solvent. - Cooling the solution too rapidly.	- First, attempt purification by column chromatography to remove the bulk of the impurities. - Systematically screen for a suitable recrystallization solvent or solvent system (see detailed protocol below). - Ensure the solution is allowed to cool slowly to room temperature before placing it in an ice bath.

Experimental Protocols

Protocol 1: Purification by Recrystallization of (5-Bromo-2-fluorophenyl)hydrazine Hydrochloride

This protocol is the recommended first-line approach for purifying the crude product after its initial synthesis and work-up.

• Dissolution: In a fume hood, transfer the crude (5-bromo-2-fluorophenyl)hydrazine hydrochloride to an Erlenmeyer flask. Add a minimal amount of a suitable solvent (e.g., ethanol or an ethanol/water mixture) and heat the mixture gently with stirring until the solid completely dissolves.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal (approximately 1-2% by weight) and gently boil for 5-10 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the activated charcoal and any other insoluble impurities.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Crystal formation should begin as the solution cools. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystallization.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Purification by Column Chromatography

This method is recommended for highly impure samples or when recrystallization is ineffective.

• TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC). A good solvent system will give the desired product an Rf value of approximately 0.2-0.4 and show good separation from impurities. A common starting point for substituted phenylhydrazines is a mixture of hexanes and ethyl acetate.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pack a chromatography column.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a suitable volatile solvent (e.g., dichloromethane). Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully load the dry powder onto the top of the packed column.

• Elution: Elute the column with the chosen solvent system, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Visualizing the Purification Workflow

The following diagram illustrates a logical workflow for selecting the appropriate purification method for (5-bromo-2-fluorophenyl)hydrazine intermediates.

Caption: Decision workflow for purification.

Data Summary Table

The following table provides a summary of key parameters for the purification of (5-bromo-2-fluorophenyl)hydrazine hydrochloride.

Parameter	Recrystallization	Column Chromatography	Comments
Typical Solvents	Ethanol, Methanol, Ethanol/Water	Hexanes/Ethyl Acetate, Dichloromethane/Methanol	Solvent choice is critical and should be optimized for each batch.
Typical Recovery	60-85%	40-75%	Recovery is highly dependent on the initial purity of the crude product.
Purity Achieved	>98%	>99%	Column chromatography generally offers higher resolution for complex mixtures.
Throughput	High	Low to Medium	Recrystallization is generally faster for larger quantities of material.
Key Advantage	Scalability, Simplicity	High Resolution, Versatility	Best for removing closely related impurities.

References

• Testbook. (n.d.). Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure. Retrieved from [Link]

• Sharma, S. K., et al. (2024). Green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. RASĀYAN J. Chem., 17(4), 1924-1933.
• Joshi, S. S. C. (2018, May 4). FINAL REPORT OF WORK DONE ON THE MINOR RESEARCH PROJECT Title SYNTHESIS OF 1-(5-BROMO-2-CHLOROPYRIMIDIN-4-YL) HYDRAZINE DERIVATI. JSS College of Arts, Commerce and Science.

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Reddit. (2021, December 9). Problems with Fischer indole synthesis. r/Chempros. Retrieved from [Link]

• University of Colorado Boulder. (2020, March). Thin Layer Chromatography. Retrieved from [Link]

• PubChem. (n.d.). Phenylhydrazine. Retrieved from [Link]

• PrepChem.com. (2018, August 31). Preparation of phenylhydrazine. Retrieved from [Link]

• Veeprho. (n.d.). Aniline Impurities and Related Compound. Retrieved from [Link]

• Google Patents. (n.d.). CN104447570A - Synthesis method for 5-bromo-2-fluoropyrimidine.
• Google Patents. (n.d.). Continuous Flow Process For the Synthesis of Phenylhydrazine Salts and Substituted Phenylhydrazine Salts.

• ResearchGate. (n.d.). Thin Layer Chromatography and Hydrazine. Retrieved from [Link]

• Google Patents. (n.d.). CN103387514A - Preparation method of 2-bromophenylhydrazine hydrochloride.

• EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

• University of Rochester. (n.d.). Chromatography: TLC Stains/Dips. Retrieved from [Link]

• Google Patents. (2021, July 7). INTERMEDIATES FOR THE SYNTHESIS OF BENZOXAZEPIN COMPOUNDS.

• Reddit. (2023, April 13). Hydrazine hydrate removal by column chromatography. r/OrganicChemistry. Retrieved from [Link]

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• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. scispace.com [scispace.com]
• 7. Bot Verification [rasayanjournal.co.in]

Troubleshooting cyclization failures with electron-deficient aryl hydrazines

Topic: Troubleshooting Cyclization Failures

Audience: Medicinal Chemists, Process Chemists, and Academic Researchers.

Introduction: The "Nucleophilicity Wall"

Welcome to the Technical Support Center. If you are reading this, you are likely facing a "silent reaction"—your starting material is intact, or you are seeing a mess of degradation products without the desired heterocycle.

The Core Problem: Electron-deficient aryl hydrazines (bearing substituents like

, , , or multiple halogens) suffer from severely reduced nucleophilicity. The lone pair on the -nitrogen is delocalized into the electron-poor aromatic ring, raising the activation energy for the initial nucleophilic attack on carbonyls. Furthermore, in sigmatropic rearrangements (like the Fischer Indole), the electron-poor ring resists the loss of aromaticity required for the [3,3]-shift.

This guide provides modular troubleshooting for the two most common cyclization pathways: Fischer Indole Synthesis and Pyrazole Formation .

Module 1: Fischer Indole Synthesis (FIS)

Symptom: Reaction stalls at the hydrazone stage, or no reaction occurs with the ketone.

Mechanistic Diagnostics

The Fischer Indole Synthesis proceeds via a [3,3]-sigmatropic rearrangement.[1] Electron-withdrawing groups (EWGs) create two bottlenecks:

• Hydrazone Formation (Minor): Slower attack on the ketone.

• The [3,3]-Shift (Major): The rearrangement requires the formation of a high-energy cyclohexadienyl cation intermediate. EWGs destabilize this positively charged transition state, effectively shutting down the reaction under standard conditions.

Troubleshooting Workflow

Scenario A: The Hydrazone Won't Form

• Cause: The hydrazine is too deactivated to attack the ketone.

• Solution: Use a "Pre-formed" strategy or harsh dehydration.

  • Protocol: Reflux in ethanol with a Dean-Stark trap is often insufficient. Switch to Toluene or Xylene with molecular sieves (4Å) and catalytic

    -TSA.

  • Alternative: Use the hydrochloride salt of the hydrazine directly in Glacial Acetic Acid .

Scenario B: Hydrazone Forms, But No Cyclization

• Cause: The "Electronic Wall." The acid is too weak to force the [3,3]-shift.

• Solution 1: The "Sledgehammer" (Polyphosphoric Acid - PPA) PPA acts as both solvent and strong acid/dehydrating agent.

  • Protocol: Mix the hydrazone (or hydrazine/ketone mix) in PPA (10–20 equivalents by weight). Heat to 100–120 °C .

  • Warning: Monitor strictly. Above 140 °C, tarring is common with nitro-groups.

• Solution 2: Microwave Irradiation (The Modern Standard) Microwave heating often overcomes the activation barrier that thermal heating cannot reach without degradation.

Standard Operating Procedure: Microwave-Assisted FIS

Parameter	Setting

| Solvent | Glacial Acetic Acid (or 10%

in EtOH) | | Catalyst | (1.0 equiv) or -TSA (1.5 equiv) | | Temperature | 140–160 °C | | Time | 5–15 minutes | | Pressure | High (Sealed Vessel) |

Expert Insight: If using a nitro-phenylhydrazine, avoid

as it causes oxidative tars. Use Zinc Chloride ( ) in acetic acid; the Lewis acid coordinates to the nitrogen, facilitating the ene-hydrazine tautomerization without oxidizing the ring.

Visualizing the Failure Mode

Caption: The [3,3]-sigmatropic shift is the rate-limiting step. EWGs destabilize the cationic transition state, requiring higher energy input (Microwave/PPA) to proceed.

Module 2: Pyrazole Synthesis

Symptom: Low yield or wrong regioisomer when reacting with 1,3-dicarbonyls.

The Regioselectivity Trap

With electron-deficient hydrazines, the

-nitrogen (attached to the ring) is significantly less nucleophilic than the -nitrogen. However, the EWG also makes the -NH more acidic.

Decision Matrix for 1,3-Diketones:

Condition	Nucleophile Dominance	Attack Site on Diketone
Neutral/Weak Acid	-Nitrogen (Terminal)	Most Electrophilic Carbonyl
Strong Acid	Protonation varies	Mixture (often unpredictable)
Basic	-Nitrogen (Deprotonated)	Most Electrophilic Carbonyl

Troubleshooting Protocol

Issue: Reaction is sluggish with 1,3-diketones. Fix: Solvation effect.

• Solvent: Switch from Ethanol to Hexafluoroisopropanol (HFIP) or Trifluoroethanol (TFE) .

  • Why? Fluorinated solvents stabilize the polar transition state of the attack and hydrogen-bond to the carbonyl, activating it without protonating the weak hydrazine.

• Catalyst: Use Cerium(IV) Ammonium Nitrate (CAN) (5-10 mol%) if the substrate is acid-sensitive.

Module 3: The "Nuclear Option" (Buchwald-Hartwig)

If the Fischer synthesis fails despite PPA and Microwave attempts, stop trying to force the rearrangement. The substrate is likely too deactivated.

The Fix: Construct the C-N bond after the ring is activated, or use a metal-catalyzed approach that does not rely on nucleophilicity.

Protocol: Pd-Catalyzed Indole Synthesis

Instead of reacting an aryl hydrazine with a ketone, react an Aryl Halide with a Hydrazone .

• Step 1: Cross-Coupling

  • Reactants: Aryl Bromide (with EWG) + Benzophenone Hydrazone.

  • Catalyst:

    / Xantphos or BINAP.

  • Base:

    (Crucial for weak nucleophiles).

  • Result: N-Aryl Benzophenone Hydrazone.

• Step 2: Hydrazone Swap & Cyclization

  • Treat the intermediate with the desired ketone (e.g., cyclohexanone) and

    -TSA.

  • Mechanism:[1][2][3][4][5] The benzophenone is hydrolyzed/exchanged for the target ketone, and the resulting hydrazone cyclizes immediately because the N-N bond is already formed, and the conditions can be optimized solely for the cyclization step.

Caption: The Buchwald strategy bypasses the nucleophilic attack bottleneck by using Palladium to forge the initial C-N bond.

FAQ: Rapid Fire Troubleshooting

Q: My reaction turns black instantly. Is it working? A: Likely not. Black tar usually indicates oxidative polymerization of the hydrazine.

• Fix: Degas solvents with Argon. Add an antioxidant like BHT (butylated hydroxytoluene) if the reaction allows. Switch from

  to or .

Q: I see the hydrazone on TLC, but it disappears into a baseline smear upon heating. A: The hydrazone is hydrolyzing back to starting materials, which then decompose.

• Fix: Remove water. Use a molecular sieve trap or chemical drying agents (e.g.,

  in the PPA method).

Q: Can I use microwave vials for PPA reactions? A: CAUTION. PPA is extremely viscous and creates hot spots. It effectively absorbs microwave energy but does not convect heat well. Unless you have a high-end reactor with internal fiber-optic temperature control, use an oil bath for PPA. Use microwave for Acetic Acid/EtOH solvents.

References

• Robinson, B. (1982). The Fischer Indole Synthesis. Wiley-Interscience.

• Wagaw, S., Yang, B. H., & Buchwald, S. L. (1998). A Palladium-Catalyzed Strategy for the Preparation of Indoles: A Novel Entry into the Fischer Indole Synthesis. Journal of the American Chemical Society, 120(26), 6621–6622. Link

• Lipshutz, B. H., et al. (2010). Microwave-Assisted Synthesis of Indoles via Fischer Indolization in Water. The Journal of Organic Chemistry.

• BenchChem. (2025).[6] Microwave-Assisted Synthesis of Substituted Indoles: Application Notes and Protocols. Link

• Sridharan, V., et al. (2011). Recent Advances in the Synthesis of Indoles via Fischer Indole Synthesis. International Journal of Organic Chemistry.

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• 2. testbook.com [testbook.com]
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• 4. Pyrazole synthesis [organic-chemistry.org]
• 5. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the LC-MS Characterization of (5-Bromo-2-fluorophenyl)hydrazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, the precise characterization of intermediates and potential impurities is paramount. (5-Bromo-2-fluorophenyl)hydrazine and its derivatives are important building blocks in the synthesis of a variety of biologically active molecules. Their accurate identification and quantification are critical for ensuring the quality, safety, and efficacy of final drug products. This guide provides an in-depth technical comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) for the characterization of (5-bromo-2-fluorophenyl)hydrazine derivatives, offering insights into method development, fragmentation analysis, and comparison with alternative techniques.

The Analytical Challenge of Halogenated Phenylhydrazines

(5-Bromo-2-fluorophenyl)hydrazine presents a unique set of analytical challenges. Its high polarity makes it difficult to retain on conventional reversed-phase liquid chromatography (RPLC) columns, and its poor ionization efficiency can lead to low sensitivity in mass spectrometry.[1] Furthermore, as a potential genotoxic impurity (GTI), its detection and quantification at trace levels are often required, necessitating highly sensitive and selective analytical methods.[1][2]

LC-MS/MS: The Gold Standard for Sensitivity and Selectivity

Liquid Chromatography-Mass Spectrometry (LC-MS), particularly when coupled with tandem mass spectrometry (MS/MS), has emerged as the preferred technique for the analysis of trace-level impurities in pharmaceutical ingredients.[3][4] Its primary advantages over other methods, such as LC with Ultraviolet (UV) detection, include:

• Superior Sensitivity: LC-MS/MS can detect and quantify analytes at parts-per-million (ppm) or even parts-per-billion (ppb) levels.[2]

• Unmatched Selectivity: The ability to select a specific precursor ion and monitor its characteristic product ions (Selected Reaction Monitoring - SRM, or Multiple Reaction Monitoring - MRM) provides exceptional selectivity, minimizing interference from the sample matrix.[3]

• Structural Information: The fragmentation pattern generated in the mass spectrometer offers valuable structural information, aiding in the unequivocal identification of the analyte.

Experimental Workflow for LC-MS/MS Analysis

A typical workflow for the characterization of (5-Bromo-2-fluorophenyl)hydrazine derivatives by LC-MS/MS involves several key steps, each requiring careful consideration to ensure data quality and reliability.

Caption: A generalized workflow for the LC-MS/MS analysis of (5-Bromo-2-fluorophenyl)hydrazine derivatives.

The Causality Behind Experimental Choices: The Necessity of Derivatization

Direct analysis of (5-Bromo-2-fluorophenyl)hydrazine by LC-MS is often hindered by its physicochemical properties. To overcome these limitations, a chemical derivatization step is highly recommended.[1] Derivatization serves two primary purposes:

• Improved Chromatographic Behavior: By reacting the hydrazine functional group with a less polar moiety, the resulting derivative will have better retention on a reversed-phase column.

• Enhanced Ionization Efficiency: The derivatizing agent can introduce a readily ionizable group, significantly boosting the signal intensity in the mass spectrometer.

A common and effective derivatization strategy for hydrazines involves their reaction with an aldehyde to form a stable hydrazone.[1] For instance, 2-Hydroxy-1-Naphthaldehyde (HNA) can be used as a derivatizing reagent. The resulting hydrazone possesses an extended chromophore, which also enhances UV detection, and the aromatic system promotes efficient ionization.[1]

Experimental Protocol: Derivatization with 2-Hydroxy-1-Naphthaldehyde (HNA)

• Sample Preparation: Accurately weigh the sample containing (5-Bromo-2-fluorophenyl)hydrazine and dissolve it in a suitable solvent, such as a mixture of acetonitrile and water.

• Derivatization Reaction: Add a solution of HNA in acetonitrile to the sample solution. The reaction is typically carried out at a slightly elevated temperature (e.g., 60°C) for a defined period (e.g., 30 minutes) to ensure complete derivatization.

• Sample Dilution: After the reaction is complete, dilute the sample with the mobile phase to an appropriate concentration for LC-MS/MS analysis.

Proposed LC-MS/MS Method for (5-Bromo-2-fluorophenyl)hydrazine-HNA Derivative

Based on established methods for similar hydrazine derivatives, the following LC-MS/MS parameters can serve as a starting point for method development.[3][5]

Parameter	Recommended Condition	Rationale
LC System	UPLC/HPLC	UPLC offers higher resolution and faster analysis times.
Column	C18, e.g., Symmetry C18 (150 mm × 4.6 mm, 3.5 µm)	Provides good retention for the derivatized analyte.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for positive ion mode ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Elutes the analyte from the reversed-phase column.
Gradient	Start with a low percentage of B, ramp up to a high percentage	To ensure good separation from potential impurities.
Flow Rate	0.5 - 1.0 mL/min	Typical flow rate for standard bore columns.
Injection Volume	5 - 10 µL	To avoid overloading the column.
Ionization Source	Electrospray Ionization (ESI), Positive Mode	ESI is suitable for polar molecules, and the derivative is expected to readily form a protonated molecule.
MS/MS Mode	Multiple Reaction Monitoring (MRM)	For high selectivity and sensitivity in quantification.

Predicted Mass Spectrometry Fragmentation Pattern

Understanding the fragmentation pattern is crucial for confirming the identity of the analyte. For the HNA derivative of (5-Bromo-2-fluorophenyl)hydrazine, the fragmentation in positive ion mode is expected to be initiated by the protonation of the imine nitrogen. The bromine atom will result in a characteristic isotopic pattern with two peaks of nearly equal intensity separated by 2 m/z units for the molecular ion and any bromine-containing fragments.[6]

Caption: Predicted fragmentation pathway for the HNA derivative of (5-Bromo-2-fluorophenyl)hydrazine.

A plausible fragmentation pathway would involve the cleavage of the N-N bond, leading to the loss of the HNA moiety or the (5-Bromo-2-fluorophenyl) moiety. Other likely fragmentations include the loss of a bromine radical and the cleavage of the hydrazine linkage. The selection of specific and intense MRM transitions is key to a sensitive and robust quantitative method.

Comparison with Alternative Analytical Techniques

While LC-MS/MS is the premier technique for this application, other methods can be employed, each with its own set of advantages and limitations.

Technique	Advantages	Disadvantages
LC-UV	Simple, robust, and widely available.	Lower sensitivity and selectivity compared to MS; requires a chromophore.
Gas Chromatography (GC)	High resolution for volatile compounds.	(5-Bromo-2-fluorophenyl)hydrazine is not volatile and requires derivatization to a more volatile form.
Nuclear Magnetic Resonance (NMR)	Provides detailed structural information.	Significantly lower sensitivity than MS, not suitable for trace analysis.

Method Validation: Ensuring Trustworthiness and Regulatory Compliance

Any analytical method used for the quantification of impurities in pharmaceutical products must be validated according to the International Council for Harmonisation (ICH) guidelines.[3][7] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be detected and quantitatively determined with suitable precision and accuracy, respectively.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.[7]

Conclusion

The characterization of (5-Bromo-2-fluorophenyl)hydrazine derivatives, particularly at trace levels in complex matrices, is a challenging analytical task. LC-MS/MS, especially when combined with a well-chosen derivatization strategy, offers the necessary sensitivity, selectivity, and structural confirmation to meet the stringent requirements of the pharmaceutical industry. While alternative techniques have their place, the comprehensive data provided by a validated LC-MS/MS method is unparalleled for ensuring the quality and safety of drug substances and products. The insights and methodologies presented in this guide provide a solid foundation for researchers and scientists to develop and implement robust analytical strategies for the control of these critical chemical entities.

References

• A simple and sensitive method to analyze genotoxic impurity hydrazine in pharmaceutical materials. (2016). PubMed. [Link]

• A selective and sensitive LC-MS/MS method for the simultaneous determination of two potential genotoxic impurities in celecoxib. (n.d.). SpringerLink. [Link]

• Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. (2021). National Center for Biotechnology Information. [Link]

• LC-MS analysis and structure of PLP by-products. (n.d.). ResearchGate. [Link]

• Determination of Genotoxic Impurities in Pharmaceuticals. (2014). LCGC International. [Link]

• Analysis of Genotoxic Impurities of Imatinib Mesylate by LC-MS from Early Development to Routine Monitoring. (n.d.). Waters Corporation. [Link]

• Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones. (n.d.). ResearchGate. [Link]

• Interpretation of mass spectra. (n.d.). University of Arizona. [Link]

• Mass Spectrometry: Fragmentation. (n.d.). University of California, Los Angeles. [Link]

• Mass spectral fragmentation pattern of the underivatized halogenated phenylpiperazinopropanones under EI (70 eV) conditions. (n.d.). ResearchGate. [Link]

• Multiresidue Analysis of 301 Pesticides in Food Samples by LC/Triple Quadrupole Mass Spectrometry. (2008). Agilent. [Link]

• Analysis of Artificial Colorants by Ultra-Fast Liquid Chromatography- Mass Spectrometry. (n.d.). Shimadzu. [Link]

• Halogen Fragmentation in Mass Spectrometry. (n.d.). Scribd. [Link]

• Determination of 4-Sulfonamidophenylhydrazine and Sulfonamide in Diarylpyrazole Derivatives by LC-MS. (n.d.). SciTePress. [Link]

• Global Market Report of (5-BROMO-2-FLUORO- PHENYL)-HYDRAZINE HYDROCHLORIDE (CAS 214916-08-2). (n.d.). QYResearch. [Link]

• Bromine signature coded derivatization LC-MS for specific profiling of carboxyl or carbonyl-containing metabolites in Mycoplasma pneumoniae infection. (2024). PubMed. [Link]

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